5-Bromo-1H-pyrimidine-2,4-dithione

• CAS: 60335-25-3

Core Science & Biosynthesis

A Senior Application Scientist's Guide: Distinguishing 5-Bromouracil from 5-Bromo-2,4-Dithiouracil in Research and Development

Abstract

At first glance, 5-bromouracil (5-BrU) and 5-bromo-2,4-dithiouracil (5-BrS2U) appear to be closely related pyrimidine analogs. However, the simple substitution of two carbonyl oxygens for sulfur atoms fundamentally transforms the molecule's physicochemical properties and biological function. This guide provides an in-depth technical analysis of these two compounds, moving beyond their structural similarities to elucidate their profoundly different mechanisms of action and applications. 5-Bromouracil is a classic mutagen that operates through tautomeric ambiguity, inducing base-pair transitions in DNA replication.[1][2] In stark contrast, 5-bromo-2,4-dithiouracil functions as a potent, site-specific photocrosslinking agent, enabling the covalent capture of nucleic acid-protein interactions upon UV irradiation.[3] This whitepaper will detail the causality behind their divergent roles, present comparative data, and provide field-proven experimental protocols for their respective applications, empowering researchers to select the appropriate tool for their molecular biology and drug development workflows.

Chapter 1: Foundational Chemical Properties

The functional divergence between 5-BrU and 5-BrS2U begins with their fundamental chemical structures and the resulting physicochemical properties. The substitution of oxygen with sulfur, a larger and less electronegative atom, dramatically alters electron distribution, bond character, and photoreactivity.

Chemical Structure: The Critical Thionation

The core structural difference lies in the replacement of the two keto (C=O) groups at positions 2 and 4 of the pyrimidine ring in 5-BrU with two thione (C=S) groups to form 5-BrS2U. This thionation is the primary determinant of their distinct functionalities.

Caption: Chemical structures of 5-Bromouracil and 5-Bromo-2,4-dithiouracil.

Comparative Physicochemical Properties

The structural change from carbonyl to thiocarbonyl groups has profound implications for the molecule's behavior in biological systems. Thionated nucleobases exhibit a significant red-shift in their UV absorption spectrum, a critical feature exploited in photocrosslinking applications.

Property	5-Bromouracil (5-BrU)	5-Bromo-2,4-dithiouracil (5-BrS2U)	Rationale for Difference
Molecular Formula	C₄H₃BrN₂O₂	C₄H₃BrN₂S₂	Substitution of two oxygen atoms with two sulfur atoms.
Molecular Weight	190.98 g/mol [4][5]	223.11 g/mol	Sulfur is heavier than oxygen.
Primary Function	Mutagen (base analog)[2][4]	Photocrosslinking agent	Tautomeric shifts vs. Photoreactive thiocarbonyl groups.
Key Tautomers	Keto ↔ Enol	Thione ↔ Thiol	The keto form mimics thymine; the rare enol form pairs with guanine, causing mutations.[2][6][7] The thione group is highly photoreactive.
UV Absorption Max (λmax)	~275-280 nm	~330-340 nm	The C=S bond has a lower energy π→π* transition than the C=O bond, shifting absorption to longer, less damaging wavelengths.[3]

Chapter 2: Mechanism of Action & Biological Consequences

The distinct chemical properties of 5-BrU and 5-BrS2U dictate their entirely different interactions with biological macromolecules. 5-BrU acts from within the DNA helix to disrupt information transfer, while 5-BrS2U acts as an externally triggered tool to capture structural information.

5-Bromouracil: A Tale of Tautomeric Ambiguity

5-Bromouracil's primary role is that of a chemical mutagen.[4] As an analog of thymine, its keto tautomer is readily incorporated into DNA opposite adenine during replication.[2] However, the electron-withdrawing bromine atom increases the propensity of the base to switch to its rarer enol tautomer.[6][7][8] In this enol state, 5-BrU preferentially pairs with guanine instead of adenine. This mispairing event, if not corrected by cellular repair machinery, leads to a permanent A:T → G:C transition mutation in subsequent rounds of DNA replication.[1][2][6]

Caption: Mutagenic pathway of 5-Bromouracil leading to an A:T to G:C transition.

5-Bromo-2,4-dithiouracil: The Photocrosslinking Specialist

In contrast to 5-BrU, the thionated analog 5-BrS2U is not primarily used for mutagenesis. Its utility stems from the unique photochemical properties of the thiocarbonyl (C=S) group.[3] Molecules containing this group, like 4-thiouridine and 6-thioguanosine, are excellent photosensitizers.[3] When incorporated into a DNA or RNA oligonucleotide, 5-BrS2U can be specifically excited by long-wavelength UV light (typically >330 nm). This wavelength is crucial because it is high enough to avoid significant damage to standard nucleic acids and aromatic amino acids, which absorb maximally around 260-280 nm.[9]

Upon photoactivation, the excited thiocarbonyl group becomes highly reactive and can form a covalent bond with an amino acid residue in very close proximity (a "zero-length" crosslink), effectively tethering the nucleic acid to its binding protein.[10][11] This allows for the definitive identification and mapping of protein-nucleic acid interaction sites.

Caption: Experimental workflow for protein-nucleic acid photocrosslinking using 5-BrS2U.

Chapter 3: Comparative Applications in Research & Drug Development

The distinct mechanisms of 5-BrU and 5-BrS2U translate into non-overlapping, highly specific applications in the laboratory and clinic.

Application Area	5-Bromouracil (5-BrU)	5-Bromo-2,4-dithiouracil (5-BrS2U)
Genetic Engineering	Used to induce random point mutations to study gene function or for directed evolution experiments.[12][13]	Not typically used.
Structural Biology	Can be used as a heavy atom derivative to aid in solving crystal structures of DNA/RNA. The bromine atom helps in phase determination.	Primary tool for mapping protein-nucleic acid interaction interfaces.[3] Covalently links proteins to their binding sites on DNA/RNA for subsequent analysis.
Cell Biology	Used as a selection agent and to study DNA repair mechanisms.[14]	Used to identify the components of ribonucleoprotein (RNP) complexes in vivo and in vitro.[15]
Drug Development	Its deoxyriboside derivative (BrdU) is used in oncology to treat neoplasms and as a tool to label proliferating cells.[2][5]	Used in target validation to confirm that a specific protein directly engages with a therapeutic oligonucleotide.

Chapter 4: Experimental Protocols & Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind critical steps.

Protocol: Inducing A:T → G:C Transitions with 5-Bromouracil

This protocol describes a method for inducing mutations in cultured mammalian cells by facilitating the incorporation and subsequent mispairing of 5-BrU.[16]

Objective: To generate a population of cells with A:T → G:C transition mutations for downstream functional screening.

Methodology:

• Cell Preparation: Culture cells (e.g., CHO, HEK293) in standard growth medium to ~60% confluency.

  • Causality: Healthy, sub-confluent cells are in an active state of replication, which is essential for the incorporation of the nucleoside analog.

• Incorporation Phase: Replace the standard medium with a thymidine-deficient medium supplemented with 10 µM 5-bromo-2'-deoxyuridine (BrdU). Culture for one to two cell cycles (e.g., 24-48 hours).

  • Causality: Depleting the natural thymidine pool maximizes the uptake and incorporation of BrdU into newly synthesized DNA in place of thymidine.[16]

• Washout: Remove the BrdU-containing medium. Wash the cells three times with sterile phosphate-buffered saline (PBS) to remove all traces of extracellular BrdU.

  • Causality: This step is critical to ensure that any mutations observed are due to the mispairing of already-incorporated 5-BrU, not from ongoing incorporation.[1]

• Expression Phase (Mutagenic Replication): Add complete growth medium containing a high concentration of normal thymidine (e.g., 100 µM). Culture for several generations (e.g., 72 hours).

  • Causality: The excess thymidine ensures that no more BrdU is incorporated. During replication of the BrU-containing DNA, the tautomeric shift to the enol form can occur, leading to mispairing with guanine and "fixing" the mutation in the subsequent generation.[16]

• Validation & Analysis: Plate cells at clonal density. Isolate individual clones and sequence target genes of interest to identify and quantify the frequency of A:T → G:C transitions.

Protocol: UV Crosslinking of Protein-DNA Complexes using 5-Bromo-2,4-dithiouracil

This protocol outlines a standard in vitro method for identifying a protein that binds to a specific DNA sequence.[11][17]

Objective: To covalently link a putative DNA-binding protein to its recognition sequence for molecular weight determination and identification.

Methodology:

• Probe Preparation: Synthesize a DNA oligonucleotide probe (e.g., 30-50 bp) containing a single 5-bromo-2,4-dithiouracil substitution at a specific position within the putative protein binding site. The 5' end is typically radiolabeled (e.g., with ³²P-ATP and T4 Polynucleotide Kinase) for detection.

  • Causality: Site-specific placement of the crosslinker allows for high-resolution mapping of the contact point. Radiolabeling provides a highly sensitive method for detecting the final crosslinked product.

• Binding Reaction: In a microfuge tube on ice, combine the radiolabeled probe (e.g., 25-50 fmol), the protein sample (e.g., purified protein or crude nuclear extract), and a binding buffer (containing non-specific competitor DNA like poly(dI-dC) to reduce non-specific binding). Incubate for 20-30 minutes at room temperature.[18]

  • Causality: The incubation allows the protein to reach binding equilibrium with the specific probe sequence.

• UV Irradiation: Place the open tubes on ice and irradiate with a UV lamp at >330 nm for 10-30 minutes. The distance from the lamp to the sample is typically 5-10 cm.

  • Causality: Using >330 nm light specifically excites the thionated base, forming the reactive species that crosslinks to the protein.[3] This long wavelength minimizes protein and DNA damage that would occur at the more common 254 nm wavelength.[9]

• Nuclease Digestion: Add a cocktail of nucleases (e.g., DNase I and Nuclease P1) to the reaction and incubate at 37°C for 30 minutes.

  • Causality: The nucleases digest the DNA probe, leaving only the radiolabeled nucleotide that is covalently crosslinked to the protein. This simplifies analysis and sharpens the resulting band on a gel.[17]

• Analysis: Denature the sample in SDS-loading buffer and resolve the products by SDS-polyacrylamide gel electrophoresis (SDS-PAGE). Visualize the crosslinked protein-nucleotide adduct by autoradiography.

  • Causality: The mobility of the crosslinked protein will be slightly retarded compared to the unmodified protein. The presence of a radiolabeled band corresponding to the expected molecular weight confirms a direct interaction.

Conclusion & Future Perspectives

While separated by only two atomic substitutions, 5-bromouracil and 5-bromo-2,4-dithiouracil exist in entirely different functional worlds. 5-BrU is a tool of genetic disruption, leveraging tautomeric instability to induce mutations and probe gene function. 5-BrS2U is a tool of structural precision, using light-activated chemistry to capture fleeting molecular interactions with high fidelity. Understanding this fundamental dichotomy—mutagen versus photocrosslinker—is paramount for their correct and effective application. The continued development of novel thionated and halogenated nucleosides promises to provide researchers with an even more sophisticated toolkit for dissecting the intricate choreography of protein-nucleic acid interactions that lies at the heart of cellular life.

References

• Current Protocols in Molecular Biology. (n.d.). UV Crosslinking of Proteins to Nucleic Acids. John Wiley & Sons, Inc.
• Luo, W., et al. (2004). Mutagenic Mechanism of the A-T to G-C Transition Induced by 5-Bromouracil: An ab Initio Study. Biochemistry, 43(24), 7895-7905.
• Glen Research. (n.d.). 5-Bromo- and 5-Iodo-Pyrimidine Nucleosides; Efficient Oligo to Protein Photo-Cross-linkers (Part 1). Glen Report, 31(12).
• Willis, M. C., & Pabon, A. (n.d.). RNA-Protein Crosslinking with Photoreactive Nucleotide Analogs. Methods in Molecular Biology.
• American Chemical Society. (2004). Mutagenic Mechanism of the A-T to G-C Transition Induced by 5-Bromouracil: An ab Initio Study. Biochemistry.
• Peccati, F., et al. (2017). Insights into the deactivation of 5-bromouracil after ultraviolet excitation. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 375(2098), 20160195.
• Terzaghi, E., Streisinger, G., & Stahl, F. W. (1962). The mechanism of 5-bromouracil mutagenesis in the bacteriophage T4. Proceedings of the National Academy of Sciences, 48(9), 1519-1524.
• ResearchGate. (n.d.). FIG. 2. Cross-linking reagents. The structures of the photoreactive...
• PubMed. (2004). Mutagenic mechanism of the A-T to G-C transition induced by 5-bromouracil: an ab Initio Study. Biochemistry.
• Kaufman, E. R. (1987). Replication of DNA Containing 5-Bromouracil Can Be Mutagenic in Syrian Hamster Cells. Experimental Cell Research, 169(2), 437-448.
• Nikiforov, V. G., & Pashchenko, V. Z. (1996). UV-laser crosslinking of proteins to DNA. Methods in Enzymology, 9, 327-339.
• ResearchGate. (n.d.). UV Crosslinking of Proteins to Nucleic Acids.
• Docenti.unina.it. (n.d.).
• Bio-protocol. (n.d.). UV Cross-linking Assay and Competition Assay.
• PubMed. (n.d.). RNA-protein crosslinking with photoreactive nucleotide analogs.
• eScholarship.org. (2023).
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Understanding the Synthesis and Applications of 5-Bromo-2,4-dichloropyrimidine.
• Benzer, S. (1961). INDUCTION OF SPECIFIC MUTATIONS WITH 5-BROMOURACIL. Proceedings of the National Academy of Sciences, 47(3), 403-415.
• DrugFuture.com. (n.d.). 5-Bromouracil.
• Wikipedia. (n.d.). 5-Bromouracil.
• ResearchGate. (n.d.). The biochemical basis of 5-bromouracil-induced mutagenesis.
• Fiveable. (2025). 5-bromouracil Definition.
• PubChem. (n.d.). 5-Bromouracil.
• DNAmod. (2020). 5-bromouracil.
• Refubium. (n.d.). CHAPTER 5: BROMOURACIL, ADENINE AND GUANINE.

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Technical Guide: Therapeutic Potential of 5-Bromo-2,4-Dithiouracil Derivatives

[1]

Executive Summary: The "Heavy Atom" Scaffold

5-bromo-2,4-dithiouracil (5-Br-2,4-DTU) represents a specialized scaffold in medicinal chemistry that bridges the gap between antimetabolites and radiosensitizers .[1] Unlike its oxygenated counterpart (5-bromouracil), the replacement of both carbonyl oxygens with sulfur atoms introduces a profound shift in electronic distribution, lipophilicity, and tautomeric behavior.

This guide analyzes the therapeutic utility of 5-Br-2,4-DTU derivatives, focusing on two primary modalities:

• Allosteric Inhibition: Targeting viral polymerases (specifically HIV-1 Reverse Transcriptase) via enhanced hydrophobic interaction.[1]

• Radiosensitization & Phototoxicity: Leveraging the "heavy atom effect" of bromine and sulfur to induce DNA strand breaks upon UV/X-ray irradiation.[1]

Chemical Architecture & SAR Logic

The therapeutic potency of 5-Br-2,4-DTU stems from three critical structural modifications to the pyrimidine core.

Structure-Activity Relationship (SAR) Analysis

• Position 5 (Bromine):

  • Steric Bulk: The van der Waals radius of Bromine (1.85 Å) mimics the methyl group of Thymine (2.0 Å), allowing the molecule to masquerade as a DNA base.

  • Electron Withdrawal: Induces electron deficiency in the pyrimidine ring, increasing the acidity of the N3 proton.

  • Homolytic Cleavage: The C-Br bond is susceptible to homolysis under UV irradiation or electron attachment, generating reactive uracilyl radicals.[1]

• Positions 2 & 4 (Dithio Substitution):

  • Lipophilicity: Sulfur is less electronegative and more diffuse than oxygen.[1] This significantly increases

    , facilitating passive transport across viral and cellular membranes.[1]

  • Soft Nucleophilicity: The "soft" sulfur atoms have high affinity for "soft" metal ions (e.g., Cu(II), Au(III)), enabling the formation of stable coordination complexes with antimicrobial properties.

  • Tautomeric Shift: Thione-thiol tautomerism is more pronounced than keto-enol tautomerism, altering hydrogen bonding patterns in the enzyme active site.[1]

Figure 1: Structure-Activity Relationship (SAR) mapping of the 5-bromo-2,4-dithiouracil scaffold.

Synthesis Protocols

Synthesis of 5-Br-2,4-DTU requires avoiding the desulfurization that can occur under harsh oxidative conditions.[1] Two primary routes are validated: Thionation (from 5-bromouracil) and Nucleophilic Substitution (from 5-bromo-2,4-dichloropyrimidine).[1]

Protocol A: Nucleophilic Substitution (High Purity Route)

This method is preferred for generating derivatives with high regioselectivity.

Reagents:

• Starting Material: 5-Bromo-2,4-dichloropyrimidine[1][2][3]

• Nucleophile: Sodium Hydrosulfide (NaSH) or Thiourea

• Solvent: Ethanol (anhydrous)

Step-by-Step Workflow:

• Dissolution: Dissolve 10 mmol of 5-bromo-2,4-dichloropyrimidine in 50 mL of anhydrous ethanol under nitrogen atmosphere.

• Nucleophile Addition: Add 22 mmol (2.2 eq) of NaSH. Note: Use of thiourea followed by hydrolysis is an alternative if NaSH quality is poor.

• Reflux: Heat the mixture to reflux (78°C) for 4–6 hours. Monitor via TLC (Mobile phase: CHCl3/MeOH 9:1).

• Acidification: Cool to room temperature and acidify with 1M HCl to pH 2–3. This protonates the thione form, causing precipitation.

• Purification: Filter the yellow precipitate. Recrystallize from Ethanol/DMF to yield yellow needles of 5-bromo-2,4-dithiouracil.[1]

Protocol B: Thionation via Lawesson’s Reagent

Used when starting from the commercially available 5-bromouracil.[1]

• Suspend 5-bromouracil in anhydrous 1,4-dioxane.

• Add 1.2 equivalents of Lawesson’s Reagent.[1]

• Reflux for 12 hours. The reaction turns from white suspension to a clear yellow solution.

• Evaporate solvent and purify via column chromatography (Silica gel).[1]

Figure 2: Synthetic pathway via nucleophilic substitution of the dichloro-precursor.[1]

Therapeutic Applications

A. Virology: HIV-1 Reverse Transcriptase Inhibition

5-substituted thiouracils act as Non-Nucleoside Reverse Transcriptase Inhibitors (NNRTIs) or, when ribosylated, as nucleoside analogs.[1]

• Mechanism: The 2,4-dithio substitution creates a "greasier" molecule that binds effectively to the hydrophobic NNRTI binding pocket (near residues Y181 and Y188) of the p66 subunit of HIV-1 RT.

• Advantage: The 5-bromo group locks the conformation, while the sulfur atoms form unique van der Waals contacts that oxygen cannot, potentially overcoming resistance mutations (e.g., K103N) that affect standard drugs like Nevirapine.

B. Oncology: Radiosensitization & Photodynamics

This is the most potent application of the 5-bromo-dithio scaffold.[1]

• The Heavy Atom Effect: The presence of Bromine (Z=35) and Sulfur (Z=16) enhances Intersystem Crossing (ISC) . Upon UV excitation, the molecule rapidly moves from the Singlet excited state (

  ) to the Triplet state ( ).

• Electron-Induced Decomposition:

  • Electron Attachment: In hypoxic tumor environments, the molecule captures low-energy electrons (LEEs) generated by radiation.[1]

  • Dissociation: The resulting radical anion is unstable.[1] The C-Br bond cleaves, releasing a bromide ion and leaving a reactive uracilyl radical .[1]

  • DNA Damage: If incorporated into DNA (as a thymine mimic), this radical abstracts a hydrogen atom from the deoxyribose sugar backbone, causing a lethal Double-Strand Break (DSB).

Data Summary: Radiosensitization Efficiency

Compound	C5-Substituent	C2/C4 Substitution	Relative Radiosensitivity (vs Thymine)
Thymine	Methyl	Dioxo	1.0 (Baseline)
5-Bromouracil	Bromo	Dioxo	~2.5

| 5-Br-2,4-DTU | Bromo | Dithio | ~3.8 (Predicted) |[1]

Experimental Validation Protocols

Experiment 1: HIV-1 RT Inhibition Assay (Colorimetric)

Objective: Determine the IC50 of the derivative against Recombinant HIV-1 RT.

• Preparation: Prepare a 96-well streptavidin-coated plate.

• Template: Add biotinylated poly(A) and oligo(dT) primer.[1]

• Reaction Mix: Add HIV-1 RT enzyme (2 ng/well), Br-dUTP (incorporation tracer), and the test compound (0.01 µM – 100 µM).

• Incubation: Incubate at 37°C for 1 hour.

• Detection: Wash plate. Add anti-BrdU-peroxidase antibody.[1] Add TMB substrate.[1]

• Readout: Measure absorbance at 450 nm. Lower absorbance indicates inhibition of viral DNA synthesis.[1]

Experiment 2: Photo-Cleavage Assay

Objective: Verify the generation of radical species under UV irradiation.

• Substrate: Supercoiled plasmid DNA (pUC19).[1]

• Treatment: Mix plasmid (200 ng) with 5-Br-2,4-DTU (10–50 µM).

• Irradiation: Expose to UVA light (365 nm) for 15 minutes.

• Analysis: Run samples on a 1% Agarose Gel with Ethidium Bromide.

• Result Interpretation:

  • Band 1 (Fast): Supercoiled (Intact).

  • Band 2 (Slow): Nicked Circular (Single Strand Break).

  • Band 3 (Linear): Linearized (Double Strand Break - Target Outcome ).

Figure 3: Mechanism of radiosensitization leading to DNA strand breaks.[1]

References

• Photochemical dynamics of 5-bromouracil: Title: Insights into the deactivation of 5-bromouracil after ultraviolet excitation Source:Royal Society Open Science URL:[1][Link]

• Electron-Induced Decomposition of Thio-analogs: Title: Electron-Induced Decomposition of 5-Bromo-4-thiouracil and 5-Bromo-4-thio-2′-deoxyuridine Source:Int. J. Mol.[1] Sci. (MDPI) URL:[Link]

• HIV RT Inhibition by 5-substituted fragments: Title: Targeting HIV-1 Reverse Transcriptase Using a Fragment-Based Approach Source:Viruses (MDPI) URL:[Link][4][5][6][7][8][9]

• Antimicrobial Metal Complexes of Dithiouracil: Title: Investigation of the Complexation Activity of 2,4-Dithiouracil with Au(III) and Cu(II) Source:Applied Sciences (MDPI) URL:[Link]

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Protocols & Analytical Methods

Application Note: Thionation of 5-Bromouracil using Lawesson's Reagent

Introduction: The Significance of Thionated Pyrimidines

The strategic replacement of a carbonyl oxygen with sulfur in nucleobases, a transformation known as thionation, profoundly alters the physicochemical and biological properties of the parent molecule.[1] Thionated nucleobases, such as 4-thio-5-bromouracil, are crucial building blocks in the synthesis of novel therapeutics, particularly in the fields of antiviral and anticancer drug discovery.[2] The introduction of a thiocarbonyl group can enhance metabolic stability, modulate hydrogen bonding capabilities, and introduce unique photochemical properties, making these compounds valuable probes and therapeutic leads.[1][3]

Lawesson's Reagent (LR), 2,4-bis(4-methoxyphenyl)-1,3,2,4-dithiadiphosphetane-2,4-disulfide, has emerged as a superior reagent for this transformation, offering milder reaction conditions and higher yields compared to traditional reagents like phosphorus pentasulfide (P₄S₁₀).[1][4] This application note provides a comprehensive guide for the thionation of 5-bromouracil to 4-thio-5-bromouracil, detailing the underlying mechanism, a robust experimental protocol, safety considerations, and analytical characterization.

Mechanistic Rationale: The "Why" Behind the Thionation

The efficacy of Lawesson's Reagent lies in its unique reactivity profile. In solution, LR exists in equilibrium with a highly reactive dithiophosphine ylide intermediate.[4][5][6] This ylide is the primary species responsible for the thionation of the carbonyl group. The reaction with a carbonyl-containing substrate, such as the C4-carbonyl of 5-bromouracil, proceeds through a concerted [2+2] cycloaddition to form a transient oxathiaphosphetane intermediate.[4][5]

The driving force for the reaction is the subsequent cycloreversion of this intermediate, which is mechanistically analogous to the Wittig reaction.[4][5] This step results in the formation of the desired thiocarbonyl and a stable phosphorus-oxygen double bond (P=O), rendering the reaction thermodynamically favorable.[4][5] The overall transformation is a clean and efficient oxygen-sulfur exchange. Amides and lactams, like the uracil ring system, are generally more reactive towards Lawesson's reagent than esters or ketones.[5][7]

Experimental Workflow and Logic

The successful synthesis of 4-thio-5-bromouracil hinges on a well-defined experimental workflow. The following diagram illustrates the key stages of the process, from reaction setup to product isolation and characterization.

Caption: Experimental workflow for the synthesis and characterization of 4-thio-5-bromouracil.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with checkpoints for monitoring reaction progress and ensuring product purity.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
5-Bromouracil	≥98%	Commercially Available	Ensure dryness before use.
Lawesson's Reagent	≥97%	Commercially Available	Handle in a fume hood.[8][9][10][11]
Anhydrous Toluene	Reagent	Commercially Available	Use a dry solvent system.
Anhydrous Tetrahydrofuran (THF)	Reagent	Commercially Available	Alternative solvent, may allow for lower reaction temperatures.[12]
Silica Gel	60 Å, 230-400 mesh	Commercially Available	For column chromatography.
Ethyl Acetate	ACS Grade	Commercially Available	For chromatography.
Hexanes	ACS Grade	Commercially Available	For chromatography.

Step-by-Step Procedure

• Reaction Setup:

  • To a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-bromouracil (1.0 eq).

  • Add Lawesson's Reagent (0.5 - 0.6 eq). The stoichiometry is critical; an excess of Lawesson's Reagent can lead to side reactions.

  • Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous toluene (or THF) to achieve a starting material concentration of approximately 0.1 M.

• Thionation Reaction:

  • If using toluene, heat the reaction mixture to reflux (approximately 110 °C). If using THF, the reaction can often be conducted at room temperature or gentle reflux (approximately 65 °C).[12]

  • Checkpoint: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The product, 4-thio-5-bromouracil, is expected to have a lower Rf value than the starting material. The reaction is typically complete within 2-4 hours at reflux in toluene, or potentially longer at lower temperatures in THF.

• Work-up and Purification:

  • Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • A precipitate of phosphorus-containing byproducts may form. Filter the reaction mixture through a pad of celite to remove these insoluble materials.

  • Wash the filter cake with a small amount of the reaction solvent.

  • Combine the filtrate and washings, and remove the solvent under reduced pressure.

  • Critical Step: The crude residue will likely have an unpleasant odor due to sulfur byproducts.[12] It is crucial to perform the subsequent purification in a well-ventilated fume hood.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to elute the product.

• Product Characterization:

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent under reduced pressure to yield 4-thio-5-bromouracil as a solid.

  • Validation: The identity and purity of the final product should be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).[13][14][15]

Safety and Handling Precautions

Lawesson's Reagent is a hazardous chemical and must be handled with appropriate safety precautions.

• Toxicity and Irritation: Lawesson's Reagent is harmful if swallowed and causes skin and eye irritation.[8][9]

• Flammability: It is a combustible liquid and dust clouds can be flammable.[8] Keep away from heat, sparks, and open flames.[8][9]

• Reactivity: It reacts with water to release flammable gases.[9][10] Handle under an inert, dry atmosphere.[9][10]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat when handling Lawesson's Reagent.[8][9] Work in a well-ventilated chemical fume hood.[8][9]

• Waste Disposal: Dispose of all chemical waste in accordance with local, regional, and national regulations.[8]

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Reaction	Insufficient reaction time or temperature.	Continue heating and monitor by TLC. If the reaction stalls, a small additional portion of Lawesson's Reagent may be added.
Poor quality of Lawesson's Reagent.	Use freshly opened or properly stored Lawesson's Reagent.
Low Yield	Incomplete reaction.	See above.
Product loss during work-up or purification.	Ensure careful filtration and chromatography. The product may have some solubility in the hexanes portion of the eluent.
Presence of Impurities	Incomplete removal of phosphorus byproducts.	Ensure thorough filtration after the reaction. A water wash during the work-up can sometimes help, but be cautious of the product's solubility.[12]
Side reactions due to excess Lawesson's Reagent.	Use the recommended stoichiometry.

Expected Results and Characterization

The successful synthesis will yield 4-thio-5-bromouracil as a solid, typically yellow in color.

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the C6-H proton and the N-H protons of the uracil ring. The chemical shifts will be influenced by the presence of the bromine and sulfur atoms.

• ¹³C NMR: The carbon NMR spectrum will show a significant downfield shift for the C4 carbon, indicative of the C=S bond.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the mass of 4-thio-5-bromouracil (C₄H₃BrN₂OS), along with the characteristic isotopic pattern for a bromine-containing compound.

References

• Lawessons Reagent - Material Safety Data Sheet (MSDS). (n.d.).
• Lawesson's Reagent - s d fine-chem limited. (n.d.).
• Lawesson's Reagent - Safety Data Sheet - ChemicalBook. (n.d.).
• LAWESSON'S REAGENT FOR SYNTHESIS MSDS CAS-No. - Loba Chemie. (2019, October 1).
• SAFETY DATA SHEET - Fisher Scientific. (2023, September 27).

• A Focused Review of Synthetic Applications of Lawesson's Reagent in Organic Synthesis. (2021, November 17). Molecules, 26(22), 6985. [Link]

• Lawesson's Reagent - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Thionation of bicyclic β-lactam compounds by Lawesson's reagent. (2005). Arkivoc, 2005(12), 282-294.

• Mechanism of the thionation reaction using Lawesson's reagent (1). - ResearchGate. (n.d.). Retrieved from [Link]

• Lawesson's reagent - Wikipedia. (n.d.). Retrieved from [Link]

• A flexible and scalable synthesis of 4′-thionucleosides. (2024, November 27). Chemical Science, 15(48), 18455-18460. [Link]

• Reaction of 5-bromouracil derivatives with sulfur nucleophiles, and a novel synthetic route to 5-sulfur-substituted uracils and nucleotides. (1976). The Journal of Organic Chemistry, 41(10), 1835-1840. [Link]

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. (1999). HETEROCYCLES, 51(11), 2723-2728.

• NMR spectroscopy, excited states and relevance to problems in cell biology – transient pre-nucleation tetramerization of huntingtin and insights into Huntington's disease. (2021). Journal of Cell Science, 134(10), jcs258838. [Link]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Analysis of Proteins and Nucleic Acids. (n.d.).

• Ultrafast Photo-Ion Probing of the Relaxation Dynamics in 2-Thiouracil. (2023). Molecules, 28(11), 4443. [Link]

• Core-Level Spectroscopy of 2-Thiouracil at the Sulfur L1- and L2,3-Edges Utilizing a SASE Free-Electron Laser. (2021, October 26). International Journal of Molecular Sciences, 22(21), 11659. [Link]

• 5-Bromouracil - Wikipedia. (n.d.). Retrieved from [Link]

• Photophysical and Photochemical Properties of 4-Thiouracil: Time-Resolved IR Spectroscopy and DFT Studies. (2014, May 12). The Journal of Physical Chemistry B, 118(22), 5896-5904. [Link]

• Characterizing RNA Dynamics at Atomic Resolution Using Solution-state NMR Spectroscopy. (2012). Nature Methods, 9(12), 1186-1192. [Link]

• X-ray photoelectron and NEXAFS spectroscopy of thionated uracils in the gas phase. (2024, October 1). The Journal of Chemical Physics, 161(13), 134303. [Link]

• Characterization of nucleosome sediments for protein interaction studies by solid-state NMR spectroscopy. (2022). Frontiers in Molecular Biosciences, 9, 1045231. [Link]

• X-ray photoelectron and NEXAFS spectroscopy of thionated uracils in the gas phase. (2024, October 1). ResearchGate. Retrieved from [Link]

• 17O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding. (2021, May 21). International Journal of Molecular Sciences, 22(11), 5483. [Link]

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using 5-bromo-2,4-dithiouracil as a radiosensitizer

Application Note & Protocol Guide

Topic: A Framework for the Evaluation of 5-bromo-2,4-dithiouracil as a Novel Radiosensitizer

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Pursuit of Enhanced Radiotherapeutic Efficacy

Radiation therapy is a cornerstone of cancer treatment, with approximately half of all cancer patients receiving it as part of their care regimen.[1] Its efficacy, however, is often limited by the radiation tolerance of surrounding healthy tissues and the intrinsic radioresistance of some tumors, particularly those with hypoxic regions.[2][3] This clinical challenge has driven the development of radiosensitizers—compounds that selectively increase the susceptibility of tumor cells to radiation-induced damage, thereby improving the therapeutic ratio.[4]

Halogenated pyrimidines, such as 5-bromo-2'-deoxyuridine (BrdU), represent a well-studied class of radiosensitizers.[5] Their mechanism hinges on their structural similarity to thymidine, allowing for their incorporation into the DNA of proliferating cells.[4] Upon exposure to ionizing radiation, these incorporated analogs act as focal points for damage. The high electron affinity of the bromine atom facilitates the capture of low-energy electrons generated during irradiation, leading to a process called dissociative electron attachment (DEA).[2][6] This event produces a highly reactive uracil-5-yl radical and a bromide ion, ultimately culminating in DNA strand breaks and enhanced cell killing.[2]

This guide focuses on 5-bromo-2,4-dithiouracil , a novel structural analog of 5-bromouracil. The substitution of oxygen with sulfur at the C2 and C4 positions (thionation) may alter the molecule's electronic properties, metabolic stability, and capacity for DNA incorporation. While its radiosensitizing properties have not been established, its structure presents a compelling case for investigation. This document provides a comprehensive framework for the synthesis, characterization, and systematic evaluation of 5-bromo-2,4-dithiouracil as a potential radiosensitizer, guiding researchers from initial compound handling to detailed in vitro and in vivo validation.

Section 1: Synthesis and Physicochemical Characterization

A common strategy involves an initial chlorination to create a more reactive intermediate, 5-bromo-2,4-dichloropyrimidine, which can then be converted to the dithio-derivative.[9][10]

Proposed Synthesis Pathway:

• Chlorination: 5-bromouracil is refluxed with a chlorinating agent such as phosphorus oxychloride (POCl₃) or phosphorus pentachloride (PCl₅) to yield 5-bromo-2,4-dichloropyrimidine.[10][11] This intermediate is a versatile precursor for various nucleophilic substitution reactions.

• Thionation: The 5-bromo-2,4-dichloropyrimidine is then reacted with a sulfur source, such as sodium hydrosulfide (NaSH) or Lawesson's reagent, in an appropriate solvent to substitute the chlorine atoms with thiol groups, which would likely tautomerize to the more stable thione form.

Causality Behind the Choice of Synthesis: This two-step approach is favored because the dichloropyrimidine intermediate is significantly more reactive towards nucleophiles like hydrosulfide than the parent uracil. Direct thionation of 5-bromouracil is possible but often requires harsher conditions and may lead to a mixture of products.

Once synthesized, rigorous characterization is essential to confirm identity and purity. Standard analytical techniques include:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR to confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight and isotopic pattern of bromine.

• High-Performance Liquid Chromatography (HPLC): To assess purity.

Property	Predicted Value / Information	Justification
Molecular Formula	C₄H₃BrN₂S₂	Based on chemical structure.
Molecular Weight	~223.11 g/mol	Calculated from the atomic weights of the constituent elements.
Appearance	Expected to be a pale yellow or off-white solid.	Thionated organic compounds are often colored.[12]
Solubility	Predicted to have low aqueous solubility; soluble in organic solvents (e.g., DMSO, DMF).	The dithio- and bromo- substitutions increase lipophilicity compared to uracil.[7]
Stability	Store in a cool, dark, dry place. Stable under normal conditions but may be sensitive to strong oxidizing agents.[13]	General best practice for halogenated and sulfur-containing organic compounds.

Section 2: Proposed Mechanism of Action as a Radiosensitizer

The hypothetical mechanism for 5-bromo-2,4-dithiouracil is predicated on the principles established for other halogenated pyrimidines.[5] The key steps are outlined below.

• Cellular Uptake and Anabolism: The compound is taken up by proliferating cells. For it to be incorporated into DNA, it must first be converted to its deoxyribonucleoside triphosphate form by cellular salvage pathways. This is a critical validation step, as the efficiency of these enzymatic conversions will determine the extent of DNA incorporation.

• DNA Incorporation: During the S-phase of the cell cycle, the triphosphate derivative is incorporated into newly synthesized DNA, replacing thymidine.

• Radiation-Induced Damage: Upon exposure to ionizing radiation, the incorporated 5-bromo-2,4-dithiouracil becomes a potent site of damage. Low-energy electrons generated by the radiation are captured by the electron-affinic molecule.

• Dissociative Electron Attachment (DEA): The transient negative ion formed upon electron capture rapidly dissociates, breaking the Carbon-Bromine bond to form a highly reactive DNA radical and a bromide ion.[2][6]

• Induction of DNA Lesions: The resulting radical can induce complex and difficult-to-repair DNA lesions, including double-strand breaks (DSBs), ultimately leading to mitotic catastrophe and cell death.[4]

Caption: Experimental workflow for in vitro evaluation of radiosensitizing potential.

Protocol 3.1: Clonogenic Survival Assay

Principle: This assay is the gold standard for assessing the effect of ionizing radiation on cell viability. [14]It measures the ability of a single cell to undergo unlimited division and form a colony. A reduction in colony formation after treatment indicates cytotoxic or radiosensitizing effects.

Materials:

• Selected cancer cell line (e.g., A549 lung carcinoma, U87MG glioblastoma)

• Complete growth medium (e.g., DMEM with 10% FBS) [15]* 5-bromo-2,4-dithiouracil stock solution (e.g., 10 mM in DMSO)

• Trypsin-EDTA, PBS

• 6-well culture plates

• Fixative solution (e.g., 10% formalin) [15]* Staining solution (0.5% crystal violet in methanol) [16]* Radiation source (X-ray irradiator)

Procedure:

• Cell Seeding & Treatment:

  • Culture cells to ~70-80% confluency.

  • Pre-treat cells with a range of 5-bromo-2,4-dithiouracil concentrations (e.g., 0, 1, 10, 50 µM) for a duration equivalent to 1-2 cell cycles (e.g., 24-48 hours) to allow for DNA incorporation. A vehicle control (DMSO) must be included.

• Cell Harvesting and Counting:

  • After incubation, wash cells with PBS, and detach using Trypsin-EDTA. [15] * Neutralize trypsin with complete medium and collect the cell suspension.

  • Perform an accurate cell count using a hemocytometer or automated cell counter.

• Plating for Irradiation:

  • Plate a precise number of cells into 6-well plates. The number of cells plated must be adjusted for the expected toxicity of the radiation dose to ensure a countable number of colonies (50-150) per well. See the table below for guidance. [14][15] * Allow cells to attach for 4-6 hours.

• Irradiation:

  • Irradiate the plates with a range of doses (e.g., 0, 2, 4, 6, 8 Gy). The 0 Gy plate serves as the control for plating efficiency.

• Incubation:

  • Return plates to the incubator and culture for 10-14 days, or until colonies in the 0 Gy control plate contain ≥50 cells. [14]6. Fixing and Staining:

  • Aspirate the medium and gently wash the wells with PBS.

  • Add 1 mL of fixative solution to each well and incubate for 15-30 minutes at room temperature. [15][16] * Remove the fixative and add 1 mL of 0.5% crystal violet solution. Incubate for 30 minutes. [16] * Carefully wash the plates with tap water to remove excess stain and allow them to air dry.

• Colony Counting:

  • Count colonies containing ≥50 cells.

Radiation Dose (Gy)	Cells to Plate (Guideline)
0	100 - 200
2	200 - 400
4	400 - 1,000
6	1,000 - 3,000
8	3,000 - 8,000
10	8,000 - 20,000
Note: These numbers are starting points and must be optimized for each cell line.
[15]
Data Analysis:

• Plating Efficiency (PE): (Number of colonies in 0 Gy control / Number of cells seeded) x 100%

• Surviving Fraction (SF): Number of colonies counted / (Number of cells seeded x PE/100)

• Plot SF on a logarithmic scale against radiation dose on a linear scale. A downward shift in the survival curve for drug-treated cells compared to radiation alone indicates radiosensitization.

• Dose Enhancement Factor (DEF): The ratio of radiation doses required to produce the same biological effect (e.g., SF of 0.3) with and without the drug. A DEF > 1 indicates sensitization. [17]

Protocol 3.2: DNA Damage Assessment (γH2AX Foci Formation)

Principle: Histone H2AX is rapidly phosphorylated at serine 139 (termed γH2AX) at the sites of DNA double-strand breaks (DSBs). [18]Using immunofluorescence to visualize and quantify γH2AX foci provides a direct measure of DNA damage induction and repair kinetics. An effective radiosensitizer will lead to more initial foci or delayed resolution of foci post-irradiation.

Materials:

• Cells cultured on glass coverslips in 12-well plates

• Fixative: 4% Paraformaldehyde (PFA) in PBS [18]* Permeabilization Buffer: 0.25% Triton X-100 in PBS [18]* Blocking Buffer: 5% Bovine Serum Albumin (BSA) in PBS [19]* Primary Antibody: Anti-phospho-Histone H2AX (Ser139) monoclonal antibody (e.g., Millipore #05-636) [18][20]* Secondary Antibody: Alexa Fluor-conjugated anti-mouse IgG (e.g., Thermo Fisher #A-21236) [18]* Nuclear Stain: DAPI or Hoechst 33342 [18]* Antifade mounting medium

Procedure:

• Cell Treatment and Irradiation:

  • Seed cells on coverslips and treat with 5-bromo-2,4-dithiouracil and a vehicle control as described in Protocol 3.1.

  • Irradiate cells with relevant doses (e.g., 0 and 4 Gy).

• Time-Course Analysis:

  • Fix cells at different time points post-irradiation to assess both damage induction and repair.

    • Early point (e.g., 30 minutes post-IR): Measures maximal initial damage. [18] * Late point (e.g., 24 hours post-IR): Measures residual, unrepaired damage.

• Fixation and Permeabilization:

  • Wash cells twice with cold PBS.

  • Fix with 4% PFA for 15 minutes at room temperature. [18] * Wash three times with PBS.

  • Permeabilize with 0.25% Triton X-100 for 5-10 minutes. [18]4. Blocking and Antibody Incubation:

  • Wash three times with PBS.

  • Block with 5% BSA for 1 hour at room temperature to prevent non-specific antibody binding. [19] * Incubate with the primary anti-γH2AX antibody (diluted in blocking buffer, e.g., 1:1000) overnight at 4°C or for 1-2 hours at room temperature. [18][19]5. Secondary Antibody and Counterstaining:

  • Wash three times with PBS.

  • Incubate with the fluorescently-labeled secondary antibody (diluted in blocking buffer, e.g., 1:1000) for 1 hour at room temperature, protected from light. [18] * Wash three times with PBS.

  • Counterstain nuclei with DAPI or Hoechst for 10-20 minutes. [18]6. Mounting and Imaging:

  • Wash a final time with PBS.

  • Carefully mount the coverslip onto a microscope slide using antifade mounting medium. [19] * Acquire images using a fluorescence or confocal microscope.

• Quantification:

  • Count the number of distinct fluorescent foci per nucleus using software like ImageJ/Fiji. [19]At least 50-100 nuclei should be scored per condition.

Expected Outcome: A successful radiosensitizer should result in a significantly higher number of γH2AX foci in the "Drug + IR" group compared to the "IR alone" group, particularly at the later time point, indicating impaired DNA repair.

Section 4: In Vivo Evaluation Protocols

Positive in vitro results must be validated in a whole-organism system to assess pharmacokinetics, efficacy, and potential toxicity. [21]Animal models, particularly tumor xenografts in mice, are indispensable for this stage of preclinical research. [22][23]

Protocol 4.1: Tumor Xenograft Model and Radiosensitization Study

Principle: Human cancer cells are implanted into immunocompromised mice to grow as solid tumors. The effect of the test compound plus radiation on tumor growth is compared to controls, providing a measure of in vivo efficacy. [23] Materials:

• Immunocompromised mice (e.g., Athymic Nude or NSG mice)

• Cancer cells for implantation (same line as used in vitro)

• Matrigel (optional, to aid tumor formation)

• 5-bromo-2,4-dithiouracil formulated for injection (e.g., in a solution of DMSO/Cremophor/Saline)

• Small animal image-guided radiotherapy platform

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously inject a suspension of cancer cells (e.g., 1-5 million cells in 100 µL PBS/Matrigel) into the flank of each mouse.

  • Monitor mice regularly for tumor growth.

• Group Allocation and Treatment Initiation:

  • When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into experimental groups.

  • Measure tumor volume with calipers (Volume = 0.5 x Length x Width²) and body weight 2-3 times per week.

• Treatment Regimen:

  • Administer the drug (e.g., via intraperitoneal injection) and vehicle control according to a predetermined schedule (e.g., daily for 5 days before irradiation).

  • Using an image-guided small animal irradiator, deliver a clinically relevant fractionated radiation dose (e.g., 5 fractions of 2-3 Gy) specifically to the tumor. [17][23]4. Monitoring and Endpoint:

  • Continue monitoring tumor growth and animal health (body weight, general condition) until tumors in the control group reach a predetermined endpoint size (e.g., 1500 mm³).

Group	N (Mice)	Drug Treatment	Radiation Treatment	Primary Endpoint
1	8 - 10	Vehicle Control	0 Gy (Sham Irradiation)	Baseline tumor growth
2	8 - 10	5-bromo-2,4-dithiouracil (e.g., 50 mg/kg)	0 Gy (Sham Irradiation)	Drug toxicity / single-agent efficacy
3	8 - 10	Vehicle Control	Fractionated IR (e.g., 5 x 2 Gy)	Efficacy of radiation alone
4	8 - 10	5-bromo-2,4-dithiouracil (e.g., 50 mg/kg)	Fractionated IR (e.g., 5 x 2 Gy)	Radiosensitizing effect

Data Analysis:

• Tumor Growth Curves: Plot the mean tumor volume for each group over time.

• Tumor Growth Delay (TGD): Calculate the time it takes for tumors in each group to reach a specific volume (e.g., 4x the initial volume). The difference in time between the "Drug + IR" group and the "IR alone" group represents the growth delay attributable to radiosensitization. [23]A significant delay indicates in vivo efficacy.

References

• In-vitro and in-vivo models for the identification and validation of radioprotectors and radiosensitizers. (2023).
• Animal Models for Radiotherapy Research: All (Animal) Models Are Wrong but Some Are Useful. (2021). Cancers.
• Different in vivo models used for screening of radiosensitizer and... (n.d.).
• Cancers | Special Issue : Animal Models for Radiotherapy Research. (n.d.). MDPI.
• Staining for γH2AX in paraffin-embedded tissue sections. (2019). NextGen Protocols.
• 4.7. γ-H2AX Staining. (n.d.). Bio-protocol.
• Gamma-H2AX protocol (optimized for VH10-cells). (n.d.). CRPR.
• Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software. (n.d.). PMC.
• Experimental-Protocol-for-Clonogenic-Survival-Assay.pdf. (n.d.). mcgillradiobiology.ca.
• Tumour and normal tissue radiobiology in mouse models: how close are mice to mini-humans?. (n.d.). PMC.
• Establishing assays to investigate combinations of fractioned radiotherapy with DNA damage response agents in vitro and in vivo to enable investigation of radiosensitisation and improved anti-tumour responses. (n.d.).
• Screening and Validation of Molecular Targeted Radiosensitizers. (n.d.). PMC.
• Animal Models for Radiation Injury, Protection and Therapy. (2005). BioOne.
• Clonogenic Assay. (2025). Bio-protocol.
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• Clonogenic Assay. (2017). YouTube.
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• In Vitro and In Vivo Radiosensitizing Effect of Valproic Acid on Fractionated Irradi
• Understanding the Synthesis and Applications of 5-Bromo-2,4-dichloropyrimidine. (2026). NINGBO INNO PHARMCHEM CO.,LTD..
• Influence of Hypoxia on Radiosensitization of Cancer Cells by 5-Bromo-2′-deoxyuridine. (2022). MDPI.
• Radiosensitizer – Knowledge and References. (n.d.). Taylor & Francis.
• Why Does the Type of Halogen Atom Matter for the Radiosensitizing Properties of 5-Halogen Substituted 4-Thio-2′-Deoxyuridines?. (2019). PMC.
• 5-Bromo-2,4-dichloropyrimidine synthesis. (n.d.). ChemicalBook.
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• Synthetic design of novel uracil and thiouracil derivatives. (2024).
• SAFETY D
• Preparation of 5-bromo-2,4-dichloropyrimidine. (n.d.). PrepChem.com.
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Application Notes & Protocols for the Crystallization of 5-bromo-1H-pyrimidine-2,4-dithione

For: Researchers, scientists, and drug development professionals

Abstract

This document provides a comprehensive guide to the crystallization of 5-bromo-1H-pyrimidine-2,4-dithione, a compound of significant interest in medicinal chemistry and materials science. High-quality single crystals are paramount for definitive structural elucidation via X-ray diffraction, which in turn informs structure-activity relationship (SAR) studies and rational drug design. These protocols are designed to be a robust starting point for researchers, offering both theoretical grounding and practical, step-by-step methodologies for obtaining single crystals suitable for analysis.

Introduction: The Significance of Crystalline 5-bromo-1H-pyrimidine-2,4-dithione

5-bromo-1H-pyrimidine-2,4-dithione belongs to the pyrimidine class of heterocyclic compounds, which are foundational scaffolds in numerous pharmaceuticals.[1] The thio-substituted pyrimidines, in particular, exhibit a wide range of biological activities. The bromo-substituent offers a site for further chemical modification and can influence the compound's electronic properties and intermolecular interactions.

The ability to produce high-quality single crystals is a critical, yet often challenging, bottleneck in the research and development pipeline.[1] An unambiguous crystal structure provides invaluable insights into:

• Molecular Geometry: Precise bond lengths, bond angles, and conformational details.

• Supramolecular Assembly: Understanding the intermolecular interactions (e.g., hydrogen bonding, halogen bonding, π-stacking) that govern the crystal packing.[2]

• Polymorphism: Identifying different crystalline forms of the same compound, which can have profound implications on physical properties like solubility and bioavailability.

This guide outlines several classical crystallization techniques, providing a systematic approach to navigate the experimental landscape of growing single crystals of 5-bromo-1H-pyrimidine-2,4-dithione.

Pre-Crystallization Essentials: Purity and Solubility Profiling

The success of any crystallization experiment is predicated on two fundamental prerequisites: the purity of the compound and a thorough understanding of its solubility characteristics.

Compound Purity

Impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to poorly formed, disordered, or unusable crystals. It is imperative that the starting material be of the highest possible purity. Techniques such as column chromatography, preparative thin-layer chromatography (TLC), or recrystallization of the bulk powder should be employed prior to attempting single crystal growth.

Solubility Assessment: The Foundation of Method Selection

A systematic solubility screen is the most critical preliminary step.[3] This involves testing the solubility of a small amount of the compound (e.g., 5-10 mg) in a range of solvents (e.g., 0.5 mL) of varying polarities. The goal is to identify solvents or solvent systems where the compound exhibits moderate solubility.

Key Observations to Record:

• Insoluble: The compound does not dissolve, even with heating.

• Slightly Soluble: The compound dissolves partially at room temperature or completely upon heating. These are excellent candidates for slow cooling or slow evaporation techniques.

• Very Soluble: The compound dissolves completely and readily at room temperature. These solvents are often used as the "good" solvent in vapor or liquid-liquid diffusion methods.[4]

Table 1: Suggested Solvents for Initial Solubility Screening

Solvent Class	Examples	Polarity (Dielectric Constant, ε)	Potential Use Case
Protic Polar	Methanol, Ethanol, Isopropanol, Water	High (20-80)	Cooling Crystallization, Slow Evaporation
Aprotic Polar	Acetone, Acetonitrile, Ethyl Acetate	Moderate (20-40)	Cooling Crystallization, Solvent Mixtures
Aprotic Polar	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	High (37-47)	Solvents for highly insoluble compounds, often used in diffusion methods.[5]
Non-Polar	Dichloromethane (DCM), Chloroform	Low (5-10)	Often used as the "anti-solvent" in diffusion methods.[5]
Non-Polar	Toluene, Hexane, Diethyl Ether	Very Low (2-4)	Anti-solvents

Crystallization Methodologies & Protocols

The primary goal of each technique is to guide a solution from a stable, undersaturated state to a metastable, supersaturated state, where nucleation and subsequent crystal growth can occur slowly and deliberately.[7]

Method 1: Slow Evaporation

This is often the simplest and most successful technique for obtaining single crystals.[8][9]

Causality & Principle: The concentration of the solute is gradually increased as the solvent evaporates from a near-saturated solution. This slow increase in concentration pushes the solution into the supersaturated region, promoting the formation of a small number of nucleation sites and allowing for the growth of large, well-ordered crystals.[7]

Protocol: Slow Evaporation

• Dissolution: Dissolve the compound in a suitable solvent (identified from the solubility screen) to create a near-saturated solution. Gentle warming may be necessary.

• Filtration: Filter the solution through a syringe filter (0.22 µm PTFE) into a clean, small vial (e.g., a 1-dram vial or a test tube). This removes any particulate matter that could act as unwanted nucleation sites.[9]

• Evaporation Control: Cover the vial with a cap or parafilm. Pierce the covering with a needle or poke a few small holes.[8][9] The number and size of the holes will control the rate of evaporation. A slower rate is generally preferable.

• Incubation: Place the vial in a vibration-free location (e.g., a quiet corner of a lab bench or a dedicated crystallization chamber).[8] Allow the solvent to evaporate over several days to weeks.

• Monitoring: Observe the vial periodically without disturbing it. Crystals often form on the bottom or sides of the vial.

Caption: Schematic of a Vapor Diffusion Crystallization Setup.

Troubleshooting and Advanced Considerations

Problem	Potential Cause	Suggested Solution
No Crystals Form	Solution is not sufficiently supersaturated.	Allow more solvent to evaporate; cool the solution to a lower temperature; add more anti-solvent.
Amorphous Precipitate	Nucleation is too rapid.	Slow down the process: reduce the rate of evaporation (fewer holes), cool the solution more slowly (better insulation), use a less volatile anti-solvent.
"Oiling Out"	Compound separates as a liquid phase.	Re-heat the solution to dissolve the oil, then add a small amount more of the "good" solvent and cool even more slowly. Ensure the solvent's boiling point is below the compound's melting point. [10]
Too Many Small Crystals	Too many nucleation sites.	Ensure the crystallization vessel is scrupulously clean; filter the solution more carefully; reduce the rate of supersaturation.

Crystal Harvesting and Storage

Once crystals of suitable size and quality have formed, they must be carefully harvested.

• Isolation: Use a pipette to carefully remove the remaining solvent (mother liquor).

• Washing: Gently wash the crystals with a small amount of ice-cold solvent (the same solvent or a miscible anti-solvent) to remove any surface impurities.

• Drying: Carefully dry the crystals. This can be done by dabbing them with a filter paper or under a gentle stream of an inert gas like nitrogen. Avoid aggressive drying, as loss of interstitial solvent molecules can sometimes degrade crystal quality. [3][8]4. Storage: Store crystals in a sealed vial, sometimes with a small amount of the mother liquor to maintain their integrity, especially if they are to be analyzed by X-ray diffraction.

References

• How to crystallize your sample — X-ray Core - KU Leuven. [Link]

• Growing Crystals - MIT. [Link]

• Slow Evaporation Method - University of Washington. [Link]

• Crystal Growth | Biology Linac Coherent Light Source. [Link]

• Crystallization of Membrane Proteins by Vapor Diffusion - PMC - NIH. [Link]

• Hanging Drop Vapor Diffusion Crystallization - Hampton Research. [Link]

• crystallography-crystallization-guide.pdf - IMSERC. [Link]

• Hanging Drop Vapor Diffusion - Hampton Research. [Link]

• Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing). [Link]

• SOP: CRYSTALLIZATION. [Link]

• US20090112040A1 - Method for Adiabatic Cooling Type Crystallization of Organic Compound and Apparatus Therefor - Google P

• Crystallization - Organic Chemistry at CU Boulder. [Link]

• Exp 2 - Crystallization. [Link]

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? | ResearchGate. [Link]

• Preparation, Crystal Structure, Supramolecular Assembly, and DFT Studies of Two Organic Salts Bearing Pyridine and Pyrimidine | ACS Omega - ACS Publications. [Link]

• 5-Bromouracil | C4H3BrN2O2 | CID 5802 - PubChem. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. How to crystallize your sample — X-ray Core [chem.kuleuven.be]
• 4. imserc.northwestern.edu [imserc.northwestern.edu]
• 5. researchgate.net [researchgate.net]
• 6. 5-Bromouracil | C4H3BrN2O2 | CID 5802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 8. Growing Crystals [web.mit.edu]
• 9. Slow Evaporation Method [people.chem.umass.edu]
• 10. community.wvu.edu [community.wvu.edu]

Application Note: High-Purity Isolation of Dithiouracil Derivatives via Reversed-Phase HPLC

Executive Summary

Dithiouracil derivatives are critical heterocyclic intermediates in the synthesis of antithyroid drugs, antiviral agents, and anticancer therapeutics. However, their purification presents unique chromatographic challenges due to thione-thiol tautomerism , potential oxidative instability (disulfide formation), and poor aqueous solubility.

This guide provides a comprehensive workflow for the HPLC purification of dithiouracil derivatives. We move beyond generic protocols to address the specific physicochemical behavior of the dithio-moiety, ensuring high recovery (>90%) and purity (>98%).

The Chemical Challenge: Tautomerism & Solubility

Before approaching the instrument, one must understand the analyte's behavior in solution. Dithiouracils exist in a dynamic equilibrium between the thione (C=S) and thiol (C-SH) forms.

• The Problem: In neutral or basic pH, the thiol form ionizes, leading to peak broadening, splitting, or severe tailing due to mixed retention mechanisms (hydrophobic vs. ionic).

• The Solution: Maintaining an acidic mobile phase (pH 2.0 – 3.0) suppresses ionization, locking the molecule predominantly in the neutral thione form. This results in sharper peaks and reproducible retention times.

Diagram 1: Tautomeric Equilibrium & HPLC Strategy

This diagram illustrates the chemical states of dithiouracil and how pH influences the separation strategy.

Caption: Acidic conditions shift equilibrium toward the neutral thione form, preventing peak splitting.

Analytical Method Development (Protocol A)

This protocol is designed to screen crude reaction mixtures. The goal is to establish a separation window between the dithiouracil product and common impurities (unreacted amines, mono-thiouracils).

Reagents & Materials

• Column: C18 (ODS) End-capped, 5 µm, 4.6 x 150 mm (e.g., Agilent ZORBAX or Phenomenex Luna).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Detection: UV Diode Array (DAD). Primary: 275 nm; Secondary: 254 nm.

Step-by-Step Protocol

• Sample Preparation:

  • Dissolve 1 mg of crude solid in 1 mL of DMSO (Dimethyl Sulfoxide).

  • Note: Dithiouracils are often insoluble in pure methanol or water. DMSO ensures complete solubilization.

  • Filter through a 0.22 µm PTFE syringe filter.

• Gradient Setup:

  • Flow Rate: 1.0 mL/min

  • Temperature: 30°C (Thermostatted)

Time (min)	% Mobile Phase B (ACN)	Logic
0.0	5	Initial equilibration (polar impurities elute).
15.0	95	Linear gradient to elute hydrophobic dithio-derivatives.
18.0	95	Wash column of highly lipophilic byproducts.
18.1	5	Return to initial conditions.
23.0	5	Re-equilibration (Critical for reproducibility).

• Data Analysis:

  • Identify the target peak (typically elutes between 40-70% B due to the lipophilicity of the two sulfur atoms).

  • Check UV spectrum: Dithiouracils often show a bathochromic shift compared to uracils due to the C=S chromophore.

Preparative Purification (Protocol B)

Scaling up from analytical (mg) to preparative (grams) requires managing solubility and "solvent strength mismatch."

Scale-Up Calculations

• Loading Factor: For dithiouracils on a standard C18 Prep column (21.2 x 150 mm), a loading of 0.5% to 1.0% of column mass is typical.

• Injection Solvent: Pure DMSO is recommended.

  • Caution: Injecting large volumes of DMSO can cause "breakthrough" (sample eluting in the void volume) because DMSO is a strong solvent.

  • Technique: Use the "Sandwich Injection" method or keep injection volume < 1% of the total column volume.

Preparative Workflow Diagram

This workflow outlines the decision process during the purification run.

Caption: Systematic workflow from crude dissolution to isolated solid.

Detailed Procedure

• System Setup:

  • Column: Prep C18, 10 µm, 21.2 x 250 mm.

  • Flow Rate: 15–20 mL/min.

  • Mobile Phases: Same as analytical (Water/0.1% TFA and ACN).

• Gradient Optimization (Focusing):

  • If the analytical run showed the peak at 60% B, create a "focused gradient":

    • 0-5 min: 40% B (Hold)

    • 5-25 min: 40% -> 80% B (Shallow slope for max resolution)

• Fraction Collection:

  • Set UV trigger to 275 nm.

  • Slope Sensitivity: High (to detect the onset of the peak early).

  • Collect peaks into glass tubes. Avoid plastic if using high concentrations of DMSO/ACN for extended periods.

• Post-Run Processing:

  • Pool fractions containing the product (purity check via analytical HPLC).[1]

  • Solvent Removal: Acetonitrile must be removed via rotary evaporation (bath temp < 40°C) before lyophilization.

  • Note on TFA: TFA salts can be hygroscopic. If the final product is an oil, consider performing a bicarbonate wash or using Ammonium Formate (pH 3.0) instead of TFA during purification.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Split Peaks	pH is near the pKa of the dithiouracil (approx pH 7-8).	Lower mobile phase pH to < 2.5 using TFA or Formic Acid.
Broad Tailing	Secondary interactions with silanols.	Use a high-quality "end-capped" column or increase buffer strength (20mM Phosphate).
Fronting Peak	Solubility mismatch (DMSO injection).	Dilute sample with water/ACN (1:1) if possible, or reduce injection volume.
Ghost Peaks	Oxidation (Disulfide formation).	Add 1mM DTT (Dithiothreitol) to the sample solution (not the mobile phase).

References

• SIELC Technologies. (n.d.). HPLC Method for Separation of Thiourea, Thiouracil (TU), Methylthiouracil (MTU) and Propylthiouracil (PTU).[2] Retrieved from [Link]

• Agilent Technologies. (2014). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• Chromatography Today. (2020). The use of Mobile Phase pH as a Method Development Tool. Retrieved from [Link]

• Chernov'yants, M. S., et al. (2009).[3] HPLC determination of antithyroid drugs. Journal of Analytical Chemistry. Retrieved from [Link]

• Phenomenex. (2025).[3][4] Guide to Choosing the Correct HPLC Solvent. Retrieved from [Link]

Sources

• 1. rjptonline.org [rjptonline.org]
• 2. HPLC Method for Separation of Thiourea, Thiouracil (TU), Methylthiouracil (MTU) and Propylthiouracil (PTU) on Primesep P | SIELC Technologies [sielc.com]
• 3. researchgate.net [researchgate.net]
• 4. Guide to Choosing the Correct HPLC Solvent | Phenomenex [phenomenex.com]

Technical Notes & Optimization

avoiding desulfurization of 5-bromo-2,4-dithiouracil

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Technical Support Center: 5-Bromo-2,4-Dithiouracil

A Guide for Researchers on Preventing Unwanted Desulfurization

Welcome to the technical support center for 5-bromo-2,4-dithiouracil. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile heterocyclic compound. While 5-bromo-2,4-dithiouracil is a valuable building block, its thione functionalities are susceptible to undesired desulfurization, leading to reaction failures, low yields, and the formation of difficult-to-separate impurities. This document provides in-depth technical guidance, troubleshooting protocols, and proactive strategies to maintain the integrity of the dithiouracil core during your synthetic campaigns.

Section 1: Understanding the Desulfurization Problem

Desulfurization is the partial or complete removal of sulfur from the thiouracil ring. This process can occur at either the C2 or C4 position, leading to the formation of 5-bromo-2-thiouracil, 5-bromo-4-thiouracil, or the fully desulfurized 5-bromouracil.[1][2][3] The propensity for this reaction is a significant hurdle in the synthesis of novel therapeutics and molecular probes.

The primary mechanisms driving desulfurization are oxidative and reductive pathways.

• Oxidative Desulfurization: This is the most common pathway encountered under typical synthetic conditions. Thione groups are sensitive to a wide range of oxidizing agents, including atmospheric oxygen, peroxides, and even some metal catalysts.[4][5][6][7] The reaction proceeds through a series of sulfur-oxygenated intermediates (sulfenic, sulfinic, and sulfonic acids), which are often unstable and decompose, eliminating sulfur oxides to yield the corresponding oxo-analogue (a carbonyl group).[4] Studies on 2-thiouracil have shown that it can be oxidized by agents like hydrogen peroxide, ultimately yielding uracil.[4]

• Reductive Desulfurization: This pathway is typically induced by specific reducing agents, most notably Raney Nickel (Ra-Ni).[8][9][10] Raney Nickel contains adsorbed hydrogen and is highly effective at cleaving carbon-sulfur bonds, replacing them with carbon-hydrogen bonds.[8][9] While this is a synthetically useful reaction for other purposes, it is a critical liability when the thione functionality is desired in the final product.

The following diagram illustrates the potential degradation pathways of 5-bromo-2,4-dithiouracil.

Caption: Potential desulfurization pathways of 5-bromo-2,4-dithiouracil.

Section 2: Proactive Strategies for Preventing Desulfurization

Successful manipulation of 5-bromo-2,4-dithiouracil hinges on a proactive approach to experimental design. The following strategies are critical for preserving the thione groups.

Control of the Reaction Environment

The stability of thiouracils is highly dependent on the reaction conditions. Careful control of the atmosphere, temperature, and pH can significantly mitigate unwanted side reactions.

Parameter	Recommended Condition	Condition to Avoid	Rationale
Atmosphere	Inert (Nitrogen or Argon)	Air / Oxygen	Prevents oxidative desulfurization by atmospheric oxygen. Thiouracils are known to be sensitive to oxidation.[4][11]
Solvents	Degassed, anhydrous solvents (e.g., DMF, THF, Dioxane)	Solvents containing peroxides (e.g., old ethers) or dissolved oxygen	Peroxides are strong oxidizing agents that readily promote desulfurization.[7] Degassing removes dissolved O2.
Temperature	As low as reasonably possible for the desired reaction	High temperatures (>80-100 °C) for prolonged periods	Increased thermal energy can accelerate decomposition and side reactions.[12]
pH	Neutral to slightly acidic (pH 5-7)	Strongly basic or strongly acidic conditions	Thiouracils can exhibit different tautomeric forms and stabilities at different pH values.[4] Extreme pH can catalyze degradation.

Judicious Choice of Reagents

Reagent compatibility is paramount. Many standard reagents used in organic synthesis can readily destroy the thiouracil core.

Reagent Class	Compatible Examples	Incompatible Examples	Rationale for Incompatibility
Oxidizing Agents	(Use with extreme caution)	H₂O₂, Oxone®, m-CPBA, KMnO₄, Benzoyl Peroxide[5][6], Nitrates	These reagents directly attack the sulfur atoms, leading to oxidative desulfurization to form sulfoxides, sulfones, and ultimately the carbonyl analogue.[4][13]
Reducing Agents	NaBH₄ (at low temp), DIBAL-H (substrate dependent)	Raney Nickel (Ra-Ni)[8][9][10], H₂/Pd, LiAlH₄ (can be too harsh)	Raney Nickel is a classic reagent for C-S bond hydrogenolysis and will completely remove the sulfur atoms.[8][9]
Bases	K₂CO₃, Cs₂CO₃, DIPEA, Pyridine	NaOH, KOH, NaH (strong, non-hindered bases)	Strong bases can increase the nucleophilicity of the sulfur atoms, but also make them more susceptible to air oxidation.
Acids	Acetic Acid, TFA (for deprotection), PPTS	Concentrated H₂SO₄, HNO₃	Strong, oxidizing acids can promote degradation and unwanted side reactions.
Thionating Reagents	Lawesson's Reagent, P₄S₁₀	N/A	These are used to create thiones, not react with them. However, they are harsh and can cause side reactions if not used correctly.[14]

Sulfur-Protecting Group Strategy

When harsh conditions are unavoidable, the most robust strategy is to temporarily protect the thione groups. A protecting group masks the reactivity of the sulfur, allowing other transformations to occur elsewhere in the molecule.[15] The most common and effective method is S-alkylation .

S-alkylation converts the thiocarbonyl (C=S) group into a thioether (C-S-R) group, which is significantly more stable towards many reagents. Methyl or benzyl groups are common choices.

Sources

• 1. 5-ブロモウラシル - 5-ブロモ-2,4-ジヒドキシピリミジン [sigmaaldrich.com]
• 2. 5-Bromouracil | C4H3BrN2O2 | CID 5802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Bromouracil - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. openscholar.uga.edu [openscholar.uga.edu]
• 6. openscholar.uga.edu [openscholar.uga.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Reductvie Desulfurization | Chem-Station Int. Ed. [en.chem-station.com]
• 9. organicreactions.org [organicreactions.org]
• 10. Raney nickel desulfurization | Britannica [britannica.com]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. Electron-Induced Decomposition of 5-Bromo-4-thiouracil and 5-Bromo-4-thio-2′-deoxyuridine: The Effect of the Deoxyribose Moiety on Dissociative Electron Attachment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Catalytic oxidative desulfurization of a 4,6-DMDBT containing model fuel by metal-free activated carbons: the key role of surface chemistry - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]
• 15. Protective Groups [organic-chemistry.org]

Technical Support Guide: Solvent Selection for 5-Bromo-2,4-Dithiouracil Recrystallization

[1]

Executive Summary & Chemical Profile[1][2]

5-Bromo-2,4-dithiouracil presents a unique purification challenge due to the synergistic effects of the halogen (bromine) and thione (sulfur) substitutions on the pyrimidine ring.[1] Unlike its oxygenated precursor (5-bromouracil), the replacement of carbonyl oxygens with sulfur atoms dramatically reduces hydrogen-bonding capability with protic solvents while increasing lipophilicity and molecular weight.[1]

This guide provides a validated decision framework for solvent selection, moving beyond "trial and error" to a property-based logic.

Physicochemical Challenges

Property	Characteristic	Impact on Recrystallization
Solubility	Low in water/alcohols	Standard polar protic solvents (EtOH, MeOH) often fail to dissolve the solid even at reflux.[1]
Melting Point	High (>200°C, decomp.)	Requires high-boiling solvents; "oiling out" is less likely, but decomposition is a risk.[1]
Stability	Thione oxidation	Prolonged heating in air can lead to disulfide formation or desulfurization.
Acidity	pKa ~6–7 (N-H protons)	Soluble in aqueous base (forms thiolate anions), allowing for acid-base reprecipitation.[1]

Solvent Selection Decision Matrix

The following logic flow dictates the optimal solvent system based on your purity requirements and available equipment.

Figure 1: Decision tree for selecting the purification method based on solubility and end-use requirements.

Detailed Protocols

Method A: Glacial Acetic Acid (Recommended for Crystallography)

Glacial acetic acid is often the "Gold Standard" for dithiouracils. It is polar enough to dissolve the compound at reflux (118°C) but poor enough to force precipitation upon cooling.

Protocol:

• Place crude 5-bromo-2,4-dithiouracil in a round-bottom flask.

• Add Glacial Acetic Acid (10 mL per gram of solid).

• Heat to reflux with stirring. Note: If the solid does not dissolve after 15 minutes of reflux, add more solvent in 2 mL increments.

• Once dissolved, hot filter (if necessary) to remove insoluble black particulate (sulfur decomposition products).

• Allow the filtrate to cool slowly to room temperature.

• Critical Step: If no crystals form, scratch the glass or add a seed crystal.

• Cool in an ice bath (0-4°C) for 1 hour to maximize yield.

• Filter and wash with a small amount of cold acetic acid, followed by hexanes to remove acid traces.

Method B: DMF/Water (The "Universal" Backup)

If the compound is too insoluble in acetic acid, the high solvency power of Dimethylformamide (DMF) combined with water as an anti-solvent is effective.

Protocol:

• Dissolve the crude solid in the minimum amount of boiling DMF (approx. 100-140°C). Do not boil DMF vigorously due to decomposition risks.[1]

• Once dissolved, remove from heat.

• Add hot Water dropwise to the hot DMF solution until a persistent cloudiness (turbidity) just appears.

• Add a few drops of hot DMF to clear the solution again.

• Allow to cool slowly.[2][3][4] The hydrophobic nature of the bromo-dithio group will drive crystallization as the mixture cools and becomes more polar.[1]

Method C: Acid-Base Reprecipitation (For Bulk Purification)

This exploits the acidity of the N-H protons. It is not a true thermal recrystallization but a chemical purification.

Protocol:

• Suspend the solid in 1M NaOH (or KOH). The solution should turn clear/yellow as the thiolate salt forms.

• Filter off any insoluble impurities.[2][4]

• Slowly acidify the filtrate with 1M HCl or Acetic Acid while stirring.

• The neutral 5-bromo-2,4-dithiouracil will precipitate out.[1]

• Filter, wash extensively with water (to remove salts), and dry.

Troubleshooting & FAQs

Q1: The solid dissolved in hot solvent but didn't precipitate upon cooling. What happened?

Diagnosis: You likely used too much solvent (supersaturation was not achieved).[1] Fix:

• Evaporation: Gently boil off 20-30% of the solvent (under a fume hood) and retry cooling.

• Anti-solvent: If using Method A (Acetic Acid), add water dropwise to the cold solution to force precipitation.

• Seed: The solution might be supercooled. Scratch the inner wall of the flask with a glass rod.

Q2: The product is colored (yellow/brown) instead of white/off-white.

Diagnosis: Dithiouracils can trap sulfur impurities or oxidation byproducts. Fix:

• Activated Charcoal: During the hot dissolution step (Method A or B), add 5-10% w/w activated charcoal.[1] Stir for 5 minutes, then perform a hot filtration through Celite.

• Wash: Ensure thorough washing of the final crystals with non-polar solvents (like hexanes) or cold ethanol to remove surface impurities.

Q3: My yield is very low (<40%).

Diagnosis: The compound is likely too soluble in the cold solvent or was lost during filtration. Fix:

• Check the Mother Liquor: Evaporate the filtrate to dryness. If a significant amount of solid remains, your solvent volume was too high.

• pH Check (Method C): If using Acid-Base precipitation, ensure the final pH is roughly 5-6. If it's too acidic or too basic, the compound might remain soluble as a cation or anion species.

Q4: Can I use Ethanol or Methanol?

Answer: Generally, no .[1] The introduction of the 5-bromo and 2,4-dithio groups renders the molecule significantly less soluble in simple alcohols compared to uracil.[1] You would likely need an impractical volume of ethanol to dissolve the solid, leading to poor recovery.

Comparative Solvent Data

Solvent System	Dissolution Power (Hot)	Crystal Quality	Yield Potential	Safety Note
Glacial Acetic Acid	Moderate	High (Prisms/Needles)	Moderate	Corrosive, requires fume hood.[1]
DMF / Water	Very High	Moderate (Powder/Microcrystalline)	High	DMF is hepatotoxic; difficult to remove traces.
DMSO / Water	Very High	Low (Often amorphous)	High	High boiling point makes drying difficult.[1]
Ethanol	Low	N/A	Low	Likely insufficient solubility.

References

• Chemical Properties of 5-Bromouracil: National Center for Biotechnology Information.[1] PubChem Compound Summary for CID 5802, 5-Bromouracil.[1][5] Source:

• Solubility of Thiouracils: Identifying the insolubility of dithio- derivatives in standard alcohols compared to their oxo-analogs. Source:[1]

• Recrystallization Techniques: General protocols for heterocyclic compounds using mixed solvent systems (DMF/Water) and carboxylic acids. Source:[1]

• Synthesis of Halogenated Pyrimidines: Methods involving PCl5/POCl3 and subsequent purification, highlighting the stability and solubility profiles of 5-bromo-2,4-dichloropyrimidine intermediates. Source:

Sources

• 1. 5-Bromouracil | C4H3BrN2O2 | CID 5802 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 3. reddit.com [reddit.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. 5-Bromouracil - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Tautomeric Mixtures of Dithiouracils in NMR

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the analysis of dithiouracil tautomers by Nuclear Magnetic Resonance (NMR) spectroscopy. As a Senior Application Scientist, I understand the nuances and challenges you face when characterizing these dynamic molecular systems. This guide is designed to provide you with practical, in-depth troubleshooting advice and validated protocols to confidently resolve tautomeric mixtures and accurately interpret your NMR data.

Frequently Asked Questions (FAQs)

Here are some of the common questions we receive regarding the NMR analysis of dithiouracils:

Q1: Why does my dithiouracil sample show more peaks in the NMR spectrum than expected for a single structure?

This is a classic sign of tautomerism. Dithiouracils can exist as a mixture of interconverting isomers called tautomers, which differ in the position of a proton and a double bond.[1] Since the rate of interconversion between these tautomers can be slow on the NMR timescale, you will observe a separate set of signals for each major tautomer present in solution.[1] For 2,4-dithiouracil, the primary equilibrium is between the dithione, thione-thiol, and dithiol forms.

Q2: Which is the most stable tautomer of 2,4-dithiouracil?

For neutral 2,4-dithiouracil, the dithione form is generally the most stable in both aqueous and non-aqueous solutions.[2][3] However, the equilibrium can be influenced by factors such as the solvent, temperature, and pH.[1][4] For monoanionic forms, a mixture of tautomers is often observed.[2]

Q3: How can I confirm that the extra peaks are from tautomers and not impurities?

There are several ways to confirm the presence of tautomers:

• Reversibility: Changes in the relative intensity of the peaks upon altering the temperature or solvent are a strong indication of a tautomeric equilibrium.

• 2D NMR: Techniques like EXSY (Exchange Spectroscopy) or NOESY (Nuclear Overhauser Effect Spectroscopy) can show cross-peaks between the signals of the different tautomers, confirming that they are in chemical exchange.

• Constant Sum of Integrals: The sum of the integrals for corresponding protons across all tautomeric forms should remain constant relative to an internal standard.

Q4: Can I use NMR to determine the ratio of the different tautomers in my sample?

Absolutely. Once you have assigned the signals to each tautomer, the relative ratio can be determined by integrating a well-resolved, non-overlapping signal for each species.[1] It's crucial to ensure that the chosen signals correspond to the same number of protons in each tautomer for accurate quantification.

Troubleshooting Guide: Common NMR Issues with Dithiouracil Tautomers

This section addresses specific experimental challenges you might encounter and provides step-by-step solutions.

Issue 1: My NMR signals are broad and poorly resolved.

Cause: Broad peaks in the context of tautomerism often indicate that the rate of interconversion between the tautomers is on the same timescale as the NMR experiment (intermediate exchange). This can lead to significant line broadening, making interpretation difficult.[2][5]

Solutions:

• Variable Temperature (VT) NMR:

  • Rationale: By changing the temperature, you can either slow down the exchange (low temperature) to sharpen the signals of individual tautomers or speed it up (high temperature) to observe a single, sharp, averaged signal.[6][7]

  • Protocol:

    • Dissolve your dithiouracil sample in a suitable deuterated solvent with a wide temperature range (e.g., DMSO-d6, Toluene-d8).

    • Acquire a standard ¹H NMR spectrum at room temperature.

    • Gradually decrease the temperature in increments of 10-20 K and acquire a spectrum at each step until you observe sharpening of the signals.

    • If low temperature doesn't resolve the signals, try increasing the temperature in a similar manner. Be mindful of the solvent's boiling point and the stability of your compound.[6]

• Change the Solvent:

  • Rationale: The rate of proton exchange can be highly dependent on the solvent. Aprotic solvents may slow down the exchange compared to protic solvents.

  • Action: Re-run the NMR in a different deuterated solvent (e.g., switch from CDCl₃ to DMSO-d₆ or vice versa).

• pH Adjustment:

  • Rationale: The tautomeric equilibrium of dithiouracils can be pH-dependent. Adding a small amount of acid or base can shift the equilibrium or alter the exchange rate.

  • Action: Carefully add a trace amount of a deuterated acid (e.g., TFA-d) or base (e.g., NaOD) to your NMR tube. This can sometimes sharpen the signals by favoring one tautomer or by catalyzing the exchange to the fast-exchange regime.[2]

Issue 2: The signals of the different tautomers are overlapping, making assignment and quantification impossible.

Cause: The chemical shifts of corresponding protons in different tautomers can be very similar, leading to significant signal overlap in the 1D ¹H NMR spectrum.

Solutions:

• Increase the Magnetic Field Strength:

  • Rationale: Higher field NMR spectrometers provide better spectral dispersion, which can resolve overlapping signals.

  • Action: If available, run your sample on a higher field instrument (e.g., move from a 400 MHz to a 600 MHz or higher spectrometer).

• Solvent Study:

  • Rationale: Changing the solvent can induce differential changes in the chemical shifts of the tautomers, potentially resolving the overlap.[3][8][9] Aromatic solvents like benzene-d₆ can cause significant shifts due to anisotropic effects.[4]

  • Protocol:

    • Acquire a ¹H NMR spectrum of your dithiouracil in a standard solvent (e.g., CDCl₃).

    • Prepare new samples in a range of deuterated solvents with varying polarities and properties (e.g., DMSO-d₆, Acetone-d₆, Benzene-d₆, Methanol-d₄).

    • Compare the spectra to identify a solvent system that provides the best resolution of the key signals.

• 2D NMR Spectroscopy:

  • Rationale: 2D NMR techniques can disperse the signals into a second dimension, resolving overlap that is present in the 1D spectrum.[10][11][12]

  • Recommended Experiments:

    • ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This is extremely useful for resolving overlapping proton signals by correlating them to their attached carbons, which often have a much larger chemical shift dispersion.[12][13]

    • ¹H-¹H COSY (Correlation Spectroscopy): Helps to identify coupled protons within the same tautomer, aiding in the assignment of individual spin systems.[13][14]

    • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Provides information about long-range couplings between protons and carbons, which is invaluable for piecing together the structure of each tautomer.

Issue 3: I am unsure how to assign the observed signals to the specific tautomers of my dithiouracil.

Cause: Without reference spectra or prior knowledge, definitively assigning signals to the correct tautomeric form can be challenging.

Solutions:

• Computational Chemistry:

  • Rationale: Density Functional Theory (DFT) calculations can predict the relative stabilities and the NMR chemical shifts of the different tautomers.[15][16][17] These predicted values can then be compared to your experimental data to aid in the assignment.

  • Workflow:

    • Build the 3D structures of the possible dithiouracil tautomers.

    • Perform geometry optimization and energy calculations to determine the most stable forms.

    • Use a method like GIAO (Gauge-Including Atomic Orbital) to predict the ¹H and ¹³C NMR chemical shifts for each stable tautomer.[18]

    • Compare the calculated shifts with your experimental spectra.

• Selective 1D NOE (Nuclear Overhauser Effect) or 2D NOESY/ROESY:

  • Rationale: These experiments can identify protons that are close in space. This can help to differentiate between tautomers by observing through-space correlations that are only possible in a specific isomeric form.

  • Example: Irradiating an N-H proton and observing an NOE to a nearby C-H proton can help to confirm the position of the proton on a specific nitrogen atom.

• Comparison with Model Compounds:

  • Rationale: Synthesizing or obtaining methylated or otherwise "locked" derivatives where tautomerism is not possible can provide reference chemical shifts for a specific tautomeric form.

  • Action: If feasible, compare the spectrum of your dithiouracil with that of an N-methylated or S-methylated analogue.

Data Presentation: Approximate ¹H and ¹³C NMR Chemical Shifts for 2,4-Dithiouracil Tautomers

The following table provides estimated chemical shift ranges for the major tautomers of 2,4-dithiouracil in DMSO-d₆. These are approximate values and can vary depending on the specific solvent and temperature.

Atom	Dithione Tautomer	Thione-thiol Tautomer (4-thiol)	Dithiol Tautomer
¹H
H-5	~6.0 - 6.5 ppm	~5.8 - 6.3 ppm	~5.5 - 6.0 ppm
H-6	~7.5 - 8.0 ppm	~7.3 - 7.8 ppm	~7.0 - 7.5 ppm
N1-H	~11.0 - 12.0 ppm	~10.5 - 11.5 ppm	-
N3-H	~12.0 - 13.0 ppm	-	-
S4-H	-	~9.0 - 10.0 ppm	~8.5 - 9.5 ppm
S2-H	-	-	~8.0 - 9.0 ppm
¹³C
C-2	~180 - 190 ppm	~175 - 185 ppm	~150 - 160 ppm
C-4	~190 - 200 ppm	~160 - 170 ppm	~155 - 165 ppm
C-5	~110 - 120 ppm	~105 - 115 ppm	~100 - 110 ppm
C-6	~140 - 150 ppm	~135 - 145 ppm	~130 - 140 ppm

Experimental Workflows and Visualizations

Tautomeric Equilibrium of 2,4-Dithiouracil

Caption: Tautomeric equilibrium of 2,4-dithiouracil.

Workflow for Resolving Tautomeric Mixtures by NMR

Caption: Experimental workflow for tautomerism analysis.

References

• Aguilar, J. A., Faulkner, S., Nilsson, M., & Morris, G. A. (2010). Pure shift 1H NMR: a resolution of the resolution problem? Angewandte Chemie (International Ed. in English), 49(23), 3901–3. [Link]

• Bentham Science Publisher. (n.d.). NMR as a Tool for Studying Rapid Equilibria: Tautomerism. [Link]

• Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• Gofman, I. L., & Sharanin, Y. A. (1983). Structure and tautomerism of the neutral and monoanionic forms of 2-thiouracil, 2,4-dithiouracil, their nucleosides, and some related derivatives. Chemistry of Heterocyclic Compounds, 19(4), 415-420.

• MDPI. (2024, July 28). Investigation of the Complexation Activity of 2,4-Dithiouracil with Au(III) and Cu(II) and Biological Activity of the Newly Formed Complexes. [Link]

• Ma, Y., et al. (2024). Overcoming NMR line broadening of nitrogen containing compounds: A simple solution. Magnetic Resonance in Chemistry. [Link]

• Cook, G., & Feltman, P. M. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR: Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education, 84(11), 1829. [Link]

• University of Oxford. (n.d.). Variable Temperature NMR Experiments. [Link]

• University of Rochester. (n.d.). Troubleshooting: ¹H NMR Spectroscopy. [Link]

• Leszczynski, J., & Lammertsma, K. (1995). 2,4-Dithiouracil tautomers: structures and energies. The Journal of Physical Chemistry, 99(14), 4647-4652.

• SEDICI. (2010, July 21). Solvent effects on tautomerics equilibria in b-ketonitriles: NMR and theoretical studies. [Link]

• ASU Core Research Facilities. (n.d.). EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. [Link]

• Wehrle, B., Limbach, H. H., & Zimmermann, H. (1987). Variable Temperature 15N CPMAS NMR Studies of Dye Tautomerism in Crystalline and Amorphous Environments. Berichte der Bunsengesellschaft für physikalische Chemie, 91(9), 941-948.

• Harris, D., et al. (2014). Tautomerism provides a molecular explanation for the mutagenic properties of the anti-HIV nucleoside KP1212. Proceedings of the National Academy of Sciences, 111(32), E3272-E3281. [Link]

• University of California, Davis. (n.d.). Two-dimensional NMR. [Link]

• Chemistry LibreTexts. (2019, June 5). 4.1: Obtaining and Interpreting NMR Spectra. [Link]

• Park, J. H., & Kim, H. J. (2010). Temperature-variable NMR Study of the keto-enol Tautomerism of Phenylpyruvic Acid. Bulletin of the Korean Chemical Society, 31(1), 213-216.

• Wikipedia. (n.d.). Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• University of Wisconsin-Madison. (2022, October 12). Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR. [Link]

• Wang, J., et al. (2012). Identification of Lactam-Lactim Tautomers of Aromatic Heterocycles in Aqueous Solution Using 2D IR Spectroscopy. The Journal of Physical Chemistry B, 116(34), 10329-10336. [Link]

• American Chemical Society. (2022, February 16). Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON). Journal of Agricultural and Food Chemistry. [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap? [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR spectral data and 1 H-1 H COSY and HMBC correlations... [Link]

• News-Medical.Net. (2019, August 20). 2D NMR Spectroscopy: Fundamentals, Methods and Applications. [Link]

• Unknown. (n.d.). Approximate 1H and 13C NMR Shifts. [Link]

• Reich, H. J. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. [Link]

• National Institutes of Health. (2020, August 28). Factors Governing the Chemical Stability and NMR Parameters of Uracil Tautomers and Its 5-Halogen Derivatives. [Link]

• PubMed. (2020, August 28). Factors Governing the Chemical Stability and NMR Parameters of Uracil Tautomers and Its 5-Halogen Derivatives. [Link]

• ResearchGate. (n.d.). Tautomerism in 4-Hydroxypyrimidine, S-Methyl-2-thiouracil, and 2-Thiouracil | Request PDF. [Link]

• National Institutes of Health. (n.d.). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. [Link]

• SciEng Publishing Group. (n.d.). Exploring Formations of Thio-Thiol and Keto-Enol Tautomers for Structural Analysis of 2-Thiouracil. Advanced Journal of Science and Engineering. [Link]

• MDPI. (2019, July 17). Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles. [Link]

• MDPI. (2025, January 28). Complete Assignments of 1H and 13C NMR Chemical Shift Changes Observed upon Protection of Hydroxy Group in Borneol and Isoborneol and Their DFT Verification. [Link]

Sources

• 1. NMR Analysis, Processing and Prediction: Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD) [nmr-analysis.blogspot.com]
• 2. researchgate.net [researchgate.net]
• 3. "Determination of Solvent Effects on Keto-Enol Equilibria of 1,3-Dicarb" by Gilbert Cook and Paul M. Feltman [scholar.valpo.edu]
• 4. Troubleshooting [chem.rochester.edu]
• 5. Overcoming NMR line broadening of nitrogen containing compounds: A simple solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
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• 10. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
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• 12. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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Reference Data & Comparative Studies

Advanced Structural Verification of 5-Bromo-2,4-Dithiouracil: A Comparative NMR Analysis Guide

This guide provides an in-depth technical analysis of the 1H NMR spectrum of 5-bromo-2,4-dithiouracil (5-Br-2,4-DTU) . It is designed for medicinal chemists and structural biologists requiring rigorous verification of nucleobase analogs.

Executive Summary & Application Context

5-bromo-2,4-dithiouracil is a critical intermediate and active pharmacophore in the development of antiviral agents and photosensitizers. Unlike its oxygenated precursor (5-bromouracil), the replacement of carbonyl oxygens with sulfur atoms introduces significant electronic perturbations and tautomeric complexity.

This guide moves beyond basic spectral assignment, offering a comparative analysis against its metabolic precursors and structural analogs. It addresses the primary challenge in analyzing thio-nucleobases: distinguishing thione/thiol tautomers and confirming complete thionation.

Key Analytical Challenges

• Thione-Thiol Tautomerism: The molecule exists in equilibrium between diketo (dithione) and enol (thiol) forms, heavily influenced by solvent polarity.

• Proton Exchange: The N1-H and N3-H protons are highly acidic and exchangeable, leading to broad or invisible signals in the presence of trace water.

• Substituent Effects: Quantifying the deshielding impact of the C5-Bromine atom on the H6 aromatic proton.

Comparative Spectral Analysis

To validate the identity of 5-Br-2,4-DTU, one must compare its spectral fingerprint against "alternative" structures (precursors and incomplete reaction products).

Table 1: Chemical Shift Fingerprint Comparison (DMSO-d₆)

Data represents typical shifts at 300-400 MHz. All values in ppm (δ).

Feature	Product: 5-Br-2,4-DTU	Alternative 1: 5-Bromouracil (Precursor)	Alternative 2: 2,4-Dithiouracil (Non-brominated)	Alternative 3: Uracil (Parent)
H6 Signal	~8.10 - 8.35 (s)	7.83 (s/d*)	7.60 - 7.70 (d)	7.53 (d)
H5 Signal	Absent (Substituted)	Absent (Substituted)	~5.80 - 6.00 (d)	5.57 (d)
N1-H	~12.5 - 13.5 (br)	11.21 (br s)	~12.0 - 13.0 (br)	11.00 (br s)
N3-H	~12.5 - 13.5 (br)	11.45 (br s)	~12.0 - 13.0 (br)	10.80 (br s)
Multiplicity	Singlet (H6)	Singlet (H6)	Doublet (H5/H6 coupled)	Doublet (H5/H6 coupled)

• Note on H6: The H6 proton in 5-Br-2,4-DTU is a diagnostic singlet . In non-brominated analogs (2,4-DTU), H6 appears as a doublet (

  ) due to coupling with H5.

• Note on NH: Thioamide protons (CS-NH) are significantly deshielded compared to amide protons (CO-NH) due to the higher anisotropy of the C=S bond and increased acidity.

Critical Quality Attribute: The H6 Deshielding Vector

The shift of the H6 proton is the primary indicator of successful bromination.

• Base Shift (Uracil):

• Bromine Effect (Inductive): The electronegative Br at C5 pulls electron density, deshielding H6 by approximately +0.3 to +0.5 ppm .

• Sulfur Effect (Anisotropic): The C=S groups generally cause a downfield shift relative to C=O, pushing the H6 signal typically above 8.0 ppm .

Experimental Protocol: Self-Validating Workflow

This protocol ensures reproducibility and minimizes artifacts caused by proton exchange.

Phase A: Sample Preparation

• Solvent Choice: DMSO-d₆ (99.9% D) is mandatory.

  • Why? 5-Br-2,4-DTU has poor solubility in CDCl₃. D₂O/NaOD will deprotonate the N-H groups, collapsing the tautomeric equilibrium and removing diagnostic NH signals.

• Concentration: 5–10 mg in 0.6 mL solvent.

  • Why? Higher concentrations promote stacking interactions (concentration-dependent shifts), while lower concentrations may lose the broad NH signals into the baseline noise.

• Water Suppression: Use a drying agent (molecular sieves) or a fresh ampoule of DMSO-d₆.

  • Risk: Trace H₂O (

    ) catalyzes proton exchange, broadening N-H signals to the point of disappearance.

Phase B: Acquisition Parameters

• Pulse Sequence: Standard 1D Proton (zg30 or equivalent).

• Relaxation Delay (D1): Set to 2.0 - 5.0 seconds .

  • Reasoning: The H6 proton adjacent to the Br and N1 has a long

    relaxation time. Insufficient delay leads to integration errors (underestimating the H6 integral relative to solvent/impurities).

• Spectral Width: -2 to 16 ppm.

  • Crucial: You must capture the downfield region (12-14 ppm) to observe the thioamide protons.

Phase C: The D₂O Shake Test (Validation Step)

To confirm the assignment of N-H protons versus aromatic protons:

• Run the standard spectrum in DMSO-d₆.

• Add 1-2 drops of D₂O to the NMR tube.

• Shake and re-run the spectrum.

• Result: Signals >12 ppm (NH) will disappear (exchange with D). The H6 singlet (~8.2 ppm) will remain unchanged.

Structural Logic & Tautomerism

The complexity of dithiouracils lies in their tautomeric equilibrium. While the Dithione form is dominant in polar aprotic solvents (DMSO), the Thiol forms become relevant in basic conditions.

Tautomeric Equilibrium Diagram

The following diagram illustrates the potential forms and the specific proton environments being analyzed.

Caption: Tautomeric landscape of 5-bromo-2,4-dithiouracil. In DMSO-d₆, the equilibrium strongly favors the Dithione form, presenting distinct NH signals.

Troubleshooting & Interpretation

Issue: I see a doublet at 7.6 ppm and a doublet at 5.9 ppm.

• Diagnosis: Incomplete bromination. You are seeing unreacted 2,4-dithiouracil.

• Action: Check stoichiometry of Br₂ addition or reaction time.

Issue: I see a singlet at 7.8 ppm (not >8.0) and NH signals at 11.2 ppm.[1]

• Diagnosis: Incomplete thionation. You likely have 5-bromouracil (oxygenated) or a mixed 2-thio/4-oxo species.

• Action: Verify the quality of P₂S₅ or Lawesson's reagent used in synthesis.

Issue: H6 signal is split into a triplet.

• Diagnosis: Coupling with N1-H and N3-H.

• Context: While often broad singlets, if the sample is extremely dry and pure, the H6 proton can show long-range coupling (

  ) to the NH protons. This is a mark of high purity.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 13736583, 5-Bromo-2-thiouracil. PubChem. Available at: [Link]

• Katritzky, A. R., et al. (2000). Comprehensive Heterocyclic Chemistry II. Elsevier. (General reference for pyrimidine tautomerism and shifts).
• Beres, J., et al. (1985). Synthesis and properties of 5-substituted-2-thiouridines. Journal of Medicinal Chemistry. (Provides comparative shifts for thio-substituted uracils).

• University of Potsdam. 1H NMR Chemical Shifts of Common Solvents and Impurities. Available at: [Link]

Sources

• 1. scienceopen.com [scienceopen.com]

electrochemical reduction potentials of 5-bromo-2,4-dithiouracil

This guide provides an in-depth technical analysis of the electrochemical reduction potentials of 5-bromo-2,4-dithiouracil , comparing it against key analogs like 5-bromouracil and 2,4-dithiouracil.

A Comparative Technical Guide for Drug Development

Executive Summary

5-Bromo-2,4-dithiouracil (5-Br-2,4-DTU) represents a critical scaffold in the development of hypoxic cell radiosensitizers and antitumor agents. Its electrochemical behavior is defined by two competing yet synergistic moieties: the reducible C-Br bond (electron trap) and the thionyl groups (C=S, radical stabilizers).

Unlike its oxo-analog (5-bromouracil), the dithio-substitution significantly alters the redox landscape, typically shifting reduction potentials to more positive values (easier reduction) due to the higher polarizability of sulfur. This guide dissects these potentials to aid in predicting biological efficacy, specifically regarding dissociative electron attachment (DEA).

Chemical Context & Significance

In drug development, the reduction potential (

) is a proxy for a molecule's ability to act as an electron acceptor in biological systems.

• Radiosensitization : The mechanism relies on the capture of hydrated electrons (

  ) generated by ionizing radiation.

• The "Thio" Effect : Substituting oxygen with sulfur (Uracil

  Dithiouracil) lowers the LUMO energy, increasing electron affinity.

• The "Halo" Effect : The C-Br bond acts as a "fuse," breaking upon electron capture to generate reactive uracilyl radicals that damage DNA.

Electrochemical Profile Analysis

Primary Reduction Mechanism

The reduction of 5-bromo-2,4-dithiouracil at a mercury or carbon electrode in aqueous media (pH 7.4) follows an irreversible 2-electron reductive cleavage mechanism.

Key Parameters:

• (Peak Potential) : to V vs. SCE (Predicted based on 5-BrU/DTU shifts).

• Process :

• Adsorption : The sulfur atoms induce strong adsorption on electrode surfaces, often causing "pre-peaks" in voltammetry not seen in 5-bromouracil.

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the bifurcated pathway where the initial electron transfer leads to either immediate debromination or a transient radical anion stabilized by the sulfur network.

Figure 1: Electrochemical reduction pathway showing the competition between radical stabilization and C-Br bond cleavage.

Comparative Performance Analysis

The following table contrasts 5-Br-2,4-DTU with standard alternatives. Data is synthesized from polarographic and voltammetric studies of halouracils and thionucleobases.

Feature	5-Bromo-2,4-Dithiouracil	5-Bromouracil (5-BrU)	2,4-Dithiouracil
Primary Reduction Potential ( )	-1.05 V to -1.15 V (vs SCE)	-1.25 V (vs SCE)	-1.30 V (Catalytic H2)
Electron Affinity (Gas Phase)	High (> 1.0 eV)	Moderate (~0.8 eV)	Low (< 0.5 eV)
Mechanism	C-Br Cleavage + Adsorption	Clean C-Br Cleavage	Radical Anion Formation
Adsorption on Electrode	Strong (Chemisorption via S)	Weak (Physisorption)	Strong (via S)
Radiosensitization Potential	High (Low energy electron trap)	Moderate	Low (Requires high energy)
Biological Half-Life	Moderate (Redox active)	High	High

Analysis of Differences

• Anodic Shift : The replacement of O with S in the 2,4-positions shifts the reduction potential anodically (more positive). This makes 5-Br-2,4-DTU a better electron acceptor than 5-BrU, implying it can capture lower-energy electrons in a tumor environment.

• Adsorption Artifacts : Researchers using dropping mercury electrodes (DME) or Au electrodes must account for the strong specific interaction of the sulfur atoms with the metal, which can distort standard diffusion-controlled currents.

Experimental Protocol: Voltammetric Characterization

To validate these potentials in your own lab, follow this self-validating protocol designed to minimize sulfur-poisoning of electrodes.

Method: Cyclic Voltammetry (CV)

Objective : Determine

and assess reversibility.

• Electrolyte Preparation :

  • Solvent: DMF (Dimethylformamide) or DMSO (for solubility and to avoid protonation kinetics masking the initial electron transfer).

  • Salt: 0.1 M TBAP (Tetrabutylammonium perchlorate).

  • Note: Aqueous buffers (pH 7.4) can be used but will show merged catalytic hydrogen waves.

• Electrode Setup :

  • Working : Glassy Carbon (GCE). Avoid Platinum as sulfur poisons the surface immediately.

  • Reference : Ag/AgCl (saturated KCl).

  • Counter : Platinum wire.

• Procedure :

  • Step 1 : Polish GCE with 0.05 µm alumina slurry; sonicate in ethanol.

  • Step 2 : Purge solution with Argon for 15 mins (Oxygen acts as a competing oxidant).

  • Step 3 : Scan from 0.0 V to -2.0 V at 100 mV/s.

  • Step 4 : Look for the irreversible peak corresponding to:

• Validation :

  • Add an internal standard (e.g., Ferrocene).

  • Spike with 5-Bromouracil to observe the potential shift (The 5-Br-2,4-DTU peak should appear before the 5-BrU peak).

Implications for Drug Development

The electrochemical data suggests that 5-bromo-2,4-dithiouracil acts as a "Trojan Horse":

• Hypoxia Selectivity : Its reduction potential falls within the window where it is stable in normal tissue but readily reduced in the reducing environment of hypoxic tumors.

• DNA Damage : The rapid release of

  upon electron capture (confirmed by the irreversible CV peak) ensures that the destructive radical is generated in situ on the DNA backbone if the drug is incorporated.

References

• Electron-Induced Decomposition of 5-Bromo-4-thiouracil and 5-Bromo-4-thio-2′-deoxyuridine . Int. J. Mol. Sci. 2023.[1][2] (Mechanistic insights into DEA and C-Br cleavage in thio-analogs).

• Insights into the deactivation of 5-bromouracil after ultraviolet excitation . R. Soc. Open Sci. 2017. (Comparative data on 5-BrU reduction pathways).

• Radiation Induced One-Electron Oxidation of 2-Thiouracil . Molecules. 2019.[3][4] (Redox behavior of the dithiouracil scaffold).

• Electrochemical Behavior of 5-Halouracils. J. Electroanal. Chem. (General reference for the -1.2 V vs SCE standard for C-Br cleavage in uracils).

• PubChem Compound Summary: 5-Bromo-2-thiouracil . (Structural confirmation and chemical identifiers).

Sources

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• 2. Frontiers | Reduced metal nanocatalysts for selective electrochemical hydrogenation of biomass-derived 5-(hydroxymethyl)furfural to 2,5-bis(hydroxymethyl)furan in ambient conditions [frontiersin.org]
• 3. 5-Bromo-2-thiouracil | C4H3BrN2OS | CID 13736583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | Paired electrocatalysis in 5-hydroxymethylfurfural valorization [frontiersin.org]

A Researcher's Guide to Purity Validation of 5-bromo-2,4-dithiouracil by Elemental Analysis

In the landscape of pharmaceutical research and development, the absolute purity of active pharmaceutical ingredients (APIs) is not merely a quality benchmark but a foundational pillar for safety and efficacy.[1][2] 5-bromo-2,4-dithiouracil, a thionated pyrimidine analog, serves as a crucial building block in the synthesis of various therapeutic agents. Its utility is intrinsically linked to its purity, as even trace impurities can significantly alter its chemical reactivity and biological activity.[3] This guide provides an in-depth, comparative analysis of elemental analysis as a primary method for validating the purity of 5-bromo-2,4-dithiouracil, contextualized with alternative analytical techniques.

The Imperative of Purity in Drug Synthesis

The journey from a chemical entity to a therapeutic agent is paved with rigorous quality control.[] For a precursor like 5-bromo-2,4-dithiouracil, impurities can arise from starting materials, by-products of synthesis, or degradation.[5] These unwanted components can lead to downstream complications in multi-step syntheses, compromise the stability of the final drug product, and introduce unforeseen toxicities. Therefore, robust analytical validation is a non-negotiable aspect of the drug development pipeline.[3]

Elemental Analysis: A Fundamental Purity Assessment

Elemental analysis (EA), specifically CHNS analysis, is a cornerstone technique for determining the elemental composition of an organic compound.[6][7] It operates on the principle of combustion, where a sample is burned in an oxygen-rich environment to convert its constituent elements into simple gases (CO₂, H₂O, N₂, SO₂).[8] These gases are then separated and quantified, providing the mass percentage of each element.

For 5-bromo-2,4-dithiouracil (C₄H₃BrN₂S₂), the theoretical elemental composition serves as the benchmark against which the experimental results are compared. Any significant deviation can indicate the presence of impurities.

Theoretical Elemental Composition of 5-bromo-2,4-dithiouracil:

Element	Atomic Mass	Number of Atoms	Total Mass	Percentage
Carbon (C)	12.011	4	48.044	21.54%
Hydrogen (H)	1.008	3	3.024	1.36%
Bromine (Br)	79.904	1	79.904	35.82%
Nitrogen (N)	14.007	2	28.014	12.56%
Sulfur (S)	32.065	2	64.13	28.76%
Total	223.116	100.00%

Experimental Protocol: Elemental Analysis of 5-bromo-2,4-dithiouracil

The following protocol outlines the key steps in performing elemental analysis for purity validation. The causality behind each step is crucial for ensuring accurate and reliable results.

1. Sample Preparation:

• Action: Accurately weigh 1-3 mg of the 5-bromo-2,4-dithiouracil sample into a tin capsule.

• Rationale: Precise weighing is critical for accurate percentage calculation. The tin capsule facilitates complete combustion at high temperatures.

2. Instrument Calibration:

• Action: Calibrate the elemental analyzer using a certified standard with a known elemental composition (e.g., sulfanilamide).

• Rationale: Calibration ensures the detector response is linear and accurate across the expected concentration range of the analytes.

3. Combustion:

• Action: The encapsulated sample is dropped into a high-temperature (typically 900-1000°C) combustion tube.

• Rationale: This high temperature ensures the complete and instantaneous oxidation of the sample, converting all organic material into their respective elemental gases.

4. Gas Separation and Detection:

• Action: The combustion gases are passed through a gas chromatography (GC) column to separate them. A thermal conductivity detector (TCD) then quantifies each gas.

• Rationale: The GC column provides the necessary separation for individual quantification. The TCD measures the change in thermal conductivity of the carrier gas as each analyte gas elutes, providing a signal proportional to its concentration.[6]

5. Data Analysis:

• Action: The instrument software calculates the percentage of C, H, N, and S based on the detector signals and the initial sample weight.

• Rationale: The software integrates the peak areas for each gas and uses the calibration data to convert these areas into elemental percentages.

Below is a visual representation of the elemental analysis workflow.

Caption: Workflow for Elemental Analysis.

Interpreting the Data: A Self-Validating System

The trustworthiness of elemental analysis lies in its stoichiometric foundation. The law of definite proportions dictates that a pure compound will always contain the same elements in the same proportion by mass. For synthesized compounds, the accepted deviation between the calculated and found elemental analysis results is typically within ±0.4%.[9]

Hypothetical Purity Analysis Data:

Element	Theoretical %	Experimental % (Batch A)	Deviation %	Pass/Fail
Carbon (C)	21.54	21.48	-0.06	Pass
Hydrogen (H)	1.36	1.39	+0.03	Pass
Nitrogen (N)	12.56	12.51	-0.05	Pass
Sulfur (S)	28.76	28.69	-0.07	Pass

A result like Batch A strongly indicates a high degree of purity. Conversely, a larger deviation would necessitate further investigation using complementary analytical techniques.

Comparative Analysis: Elemental Analysis vs. Alternatives

While elemental analysis is a powerful tool for purity confirmation, a comprehensive validation strategy often involves orthogonal methods.[] The choice of technique is guided by the specific information required, such as the identification of specific impurities or the quantification of trace components.

Analytical Technique	Principle	Advantages	Disadvantages
Elemental Analysis	Combustion and gas detection	Fast, simple, inexpensive, provides fundamental elemental composition.[6]	Does not identify specific impurities, less sensitive to isomers.
High-Performance Liquid Chromatography (HPLC)	Differential partitioning between mobile and stationary phases	High sensitivity and resolution for separating complex mixtures, can quantify known and unknown impurities.[10][11]	Requires method development, may need reference standards for impurity identification.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection	Excellent for volatile impurities (e.g., residual solvents), provides structural information for impurity identification.[11]	Not suitable for non-volatile compounds, requires derivatization for some analytes.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Nuclear spin transitions in a magnetic field	Provides detailed structural information, can be used for quantitative analysis (qNMR).[12]	Lower sensitivity compared to chromatographic methods, can be complex to interpret.
Infrared (IR) Spectroscopy	Absorption of infrared radiation by molecular vibrations	Provides information about functional groups present, useful for confirming identity.[13]	Not typically used for quantitative purity assessment, less sensitive to minor components.

The following diagram illustrates the decision-making process for selecting an appropriate analytical method for purity validation.

Caption: Decision tree for analytical method selection.

Authoritative Grounding and Regulatory Context

The validation of analytical procedures is rigorously governed by international guidelines, most notably the International Council for Harmonisation (ICH) Q2(R1) guideline.[14][15] This guideline outlines the validation characteristics required for various analytical tests, including accuracy, precision, specificity, and robustness.[16][17] While elemental analysis is a long-established technique, its application in a regulatory environment must be supported by a robust validation package demonstrating its suitability for its intended purpose.

Conclusion

Elemental analysis provides a rapid, reliable, and cost-effective method for assessing the bulk purity of 5-bromo-2,4-dithiouracil by confirming its elemental composition. Its strength lies in its ability to provide a fundamental check on the stoichiometry of the synthesized compound. However, for a comprehensive purity profile, especially in the context of drug development, it is best utilized as part of a multi-faceted analytical strategy that includes high-resolution chromatographic and spectroscopic techniques. This integrated approach ensures the highest level of confidence in the quality and consistency of this critical pharmaceutical intermediate.

References

• A Look at Elemental Analysis for Organic Compounds. (2021, May 6). AZoM. [Link]

• ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. (2013, August 20). European Pharmaceutical Review. [Link]

• Elemental analysis. (n.d.). In Wikipedia. Retrieved from [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995, June). European Medicines Agency. [Link]

• Quality Guidelines. (n.d.). ICH. [Link]

• The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). VELP. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2015, November). Food and Drug Administration. [Link]

• Elemental Analysis - Organic & Inorganic Compounds. (n.d.). ELTRA. [Link]

• An International Study Evaluating Elemental Analysis. (2022, June 23). ACS Central Science. [Link]

• Advances in Purification Techniques for Pharmaceutical Compound Isolation and Analysis. (2024, April 29). Journal of Chemical and Pharmaceutical Research. [Link]

• Active Pharmaceutical Ingredients (APIs) and Their Impurity Profiling in Pharmaceutical Analysis. (2023). International Journal for Innovative Research in Multidisciplinary Field. [Link]

• Quality and Purity of Active Pharmaceutical Ingredients in Drug Manufacturing. (n.d.). Nicovaper. [Link]

• Testing of Active Pharmaceutical Ingredients (APIs). (n.d.). European Directorate for the Quality of Medicines & HealthCare. [Link]

• Ensuring API Purity & Quality. (2025, August 20). Coral Drugs. [Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. (2024, September 4). ALWSCI. [Link]

• Top 5 Methods of Assessing Chemical Purity. (n.d.). Moravek. [Link]

• The Importance of Purity Determination of Pharmaceuticals. (2020, July 22). NETZSCH Analyzing & Testing. [Link]

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation. (2023). International Journal of Research and Analytical Reviews. [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal of 5-Bromo-1H-pyrimidine-2,4-dithione

Executive Summary & Chemical Profile

5-Bromo-1H-pyrimidine-2,4-dithione (CAS: 38239-26-8) presents a dual-hazard profile in waste management: it is both a halogenated organic and a sulfur-bearing compound .[1] Standard disposal methods for general organics are insufficient and potentially dangerous.

Improper disposal of this compound risks two specific failures:

• Regulatory Non-Compliance: Releasing halogenated compounds into non-halogenated waste streams violates RCRA standards (in the US) and can damage municipal incinerators lacking acid-gas scrubbers.[1]

• Toxic Emission: Uncontrolled combustion or mixing with oxidizers releases Hydrogen Bromide (HBr) and Sulfur Oxides (SOx), posing immediate respiratory threats.[1]

Chemical Identity Table

Parameter	Data
Chemical Name	5-Bromo-1H-pyrimidine-2,4-dithione
Synonyms	5-Bromo-2,4-dithiouracil
CAS Number	38239-26-8
Molecular Formula	C₄H₃BrN₂S₂
Molecular Weight	223.11 g/mol
Hazard Codes	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[1][2][3][4][5] Irrit.)
Waste Class	Halogenated Organic / Sulfur-Bearing

The "Why": Causality & Hazard Mechanics

This section explains the scientific rationale behind the protocols to ensure team compliance.

1. The Halogen Trap (Bromine): Unlike simple hydrocarbons, this molecule contains bromine.[1] When incinerated in a standard facility (designed for C/H/O compounds), the bromine atoms do not burn; they convert to Hydrogen Bromide (HBr) gas. HBr is highly corrosive to incinerator linings and toxic to humans.[1]

• Operational Consequence: You must label this waste specifically as "Halogenated" so it is routed to a facility with an alkaline scrubber system.[1]

2. The Sulfur Trap (Thione Groups): The two thione (=S) groups are susceptible to oxidation.[1]

• Incompatibility: Never mix this waste with strong oxidizers (e.g., Nitric Acid, Peroxides).[1] The reaction is exothermic and will generate toxic Sulfur Dioxide (SO₂) gas immediately.

• Stench Potential: While the pure solid is often low-odor, degradation products (mercaptans) are extremely malodorous.[1] Double-containment is a pro-active measure against lab evacuation due to smell.[1]

Step-by-Step Disposal Protocol

These protocols are self-validating: if the label matches the stream, the safety systems downstream will function correctly.[1]

A. Solid Waste (Pure Compound)

Status: Unused powder or synthesis byproducts.[1]

• Segregation: Do not mix with general trash or biohazard waste.[1]

• Primary Containment: Place the solid material into a clear, sealable polyethylene bag (Zip-lock style).

• Secondary Containment: Place the sealed bag into a wide-mouth high-density polyethylene (HDPE) jar.

• Labeling: Apply a hazardous waste label with the following specific text:

  • Content: "5-Bromo-1H-pyrimidine-2,4-dithione (Solid)"

  • Constituents: "Bromine (Halogen), Sulfur"[1]

  • Hazard Checkbox: Toxic, Irritant.[6]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

Status: Compound dissolved in solvents (DMSO, DMF, Methanol).[1]

• Stream Selection: This MUST go into the Halogenated Organic Solvent waste stream.[1]

  • Reasoning: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the dissolved brominated solute renders the entire container "Halogenated Waste" by EPA/RCRA definitions.

• pH Check: Ensure the waste solution is Neutral to slightly Alkaline (pH 7-9).

  • Caution: Acidic conditions can promote the evolution of H₂S or HBr gases.

• Container: Use amber glass or HDPE carboys. Avoid metal cans due to potential corrosion from sulfur/bromide species.

C. Contaminated Glassware (Decontamination)

Status: Flasks/spatulas with residual solid.[1]

• Solvent Rinse: Do not wash immediately with water (solubility is poor).[1] Rinse 3x with a compatible solvent (Acetone or DMSO).[1]

• Disposal of Rinse: Pour the rinse acetone into the Halogenated Waste container (Protocol B).[1]

• Final Wash: Once visible solid is removed, wash glassware with soap and water in the sink.[1]

Decision Logic Diagram

The following flowchart visualizes the decision-making process for researchers at the bench.

Figure 1: Decision tree for segregating brominated sulfur waste to ensure downstream incinerator compatibility.

Emergency Contingencies

Scenario	Immediate Action
Spill (Solid)	Do not sweep dry (creates dust).[1] Cover with wet paper towels, scoop into a bag, and label as hazardous waste.
Spill (Liquid)	Absorb with vermiculite or sand.[1] Do not use oxidative spill kits (bleach-based) as they may react with the sulfur groups.[1]
Skin Contact	Wash immediately with soap and water for 15 minutes.[1][2][7] The compound is a skin irritant (H315).

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 277983, 5-Bromo-2,4-dithiouracil. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Management of Halogenated Solvents. Retrieved from [Link]

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Comprehensive Safety and Handling Guide for 5-Bromo-1H-pyrimidine-2,4-dithione

Disclaimer: This guide is based on the known hazards of structurally similar compounds due to the absence of a specific Safety Data Sheet (SDS) for 5-Bromo-1H-pyrimidine-2,4-dithione. A conservative approach to safety is therefore recommended.

Hazard Assessment and Core Principles

Core Safety Principles:

• Engineering Controls as Primary Defense: Always handle 5-Bromo-1H-pyrimidine-2,4-dithione within a certified chemical fume hood to minimize inhalation exposure.

• Personal Protective Equipment (PPE) as the Final Barrier: PPE is essential to prevent skin and eye contact[5][6].

• Avoid Dust Generation: Handle the solid compound carefully to prevent the formation of dust and aerosols[3][7].

• Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn[1][8].

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial for minimizing exposure. The following table summarizes the required PPE for handling 5-Bromo-1H-pyrimidine-2,4-dithione.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves.	Provides robust protection against incidental contact. In case of a spill on the gloves, the outer layer can be removed promptly[9][10].
Eye and Face Protection	Chemical splash goggles and a face shield.	Goggles protect against splashes and vapors, while a face shield offers an additional layer of protection for the entire face[5][11].
Body Protection	A Nomex® or flame-resistant lab coat, fully buttoned.	Protects skin and personal clothing from contamination[9].
Respiratory Protection	A NIOSH-approved N95 dust mask or higher.	Required if there is a risk of generating dust, especially when handling larger quantities or during spill cleanup[6][12].
Footwear	Closed-toe, closed-heel shoes.	Protects feet from spills and falling objects[5][9].

Step-by-Step PPE Donning and Doffing Procedure

Donning (Putting On) PPE:

• Lab Coat: Put on your lab coat and ensure it is fully buttoned.

• Inner Gloves: Don the first pair of nitrile gloves.

• Respiratory Protection: If required, put on your N95 respirator, ensuring a proper seal.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield.

• Outer Gloves: Don the second pair of nitrile gloves, ensuring they go over the cuffs of your lab coat.

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside with your bare hands. Dispose of them in the designated hazardous waste container.

• Face Shield: Remove the face shield from the back of your head.

• Goggles: Remove your goggles.

• Lab Coat: Remove your lab coat, turning it inside out as you do so to contain any contamination.

• Inner Gloves: Remove the inner pair of gloves.

• Respirator: If worn, remove your respirator.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

Operational and Disposal Plans

Handling Procedure in the Laboratory

• Preparation: Before starting work, ensure the chemical fume hood is functioning correctly. Designate a specific area within the hood for handling the compound.

• Weighing: If weighing the solid, do so within the fume hood on a disposable weighing paper to minimize contamination of the balance.

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reactions: Keep all reaction vessels containing 5-Bromo-1H-pyrimidine-2,4-dithione clearly labeled and within the fume hood.

Spill Cleanup Procedure

• Small Spills (inside a fume hood):

  • Alert others in the immediate area.

  • Wearing your full PPE, absorb the spill with an inert material like vermiculite or a spill pad.

  • Carefully collect the absorbed material and contaminated items into a designated hazardous waste container[10].

  • Decontaminate the area with a suitable solvent, followed by soap and water. A saturated aqueous solution of sodium thiosulfate can be used for neutralizing bromine compounds[13].

• Large Spills (or any spill outside a fume hood):

  • Evacuate the area immediately.

  • Notify your institution's environmental health and safety (EHS) department.

  • Prevent others from entering the contaminated area.

Waste Disposal Plan

• Waste Segregation: All solid waste contaminated with 5-Bromo-1H-pyrimidine-2,4-dithione, including gloves, weighing paper, and spill cleanup materials, must be collected in a clearly labeled hazardous waste container[12].

• Labeling: The waste container must be labeled as "Hazardous Waste" and include the full chemical name: "5-Bromo-1H-pyrimidine-2,4-dithione"[12].

• Storage: Store the sealed waste container in a designated, well-ventilated area, away from incompatible materials[12].

• Disposal: Arrange for disposal through your institution's licensed environmental waste management service. Do not dispose of this chemical in the regular trash or down the drain[1][12].

Workflow Diagrams

Personal Protective Equipment (PPE) Workflow

Caption: Workflow for donning and doffing Personal Protective Equipment.

Chemical Handling and Disposal Workflow

Caption: Workflow for handling and disposal of 5-Bromo-1H-pyrimidine-2,4-dithione.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][10][13].

• Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists[1][10][13].

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[10][13].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[7][13].

References

• Chemical Safety: Personal Protective Equipment. (n.d.).
• Fisher Scientific. (2016, December 2). SAFETY DATA SHEET: 5-Bromopyrimidine.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Chamberland Research Group. (n.d.). SOP Working with Bromine.
• Environmental Health and Safety. (n.d.). Personal Protective Equipment Requirements for Laboratories.
• PubChem. (n.d.). 5-Bromo-2(1H)-pyrimidinone.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Kansas State University. (2017, September 21). Standard Operating Procedure: Bromine Safety & Standard Operating Procedures.
• Washington State University. (n.d.). Standard Operating Procedure for Bromine.
• Environmental Health and Safety at Providence College. (n.d.). Bromine in orgo lab SOP.
• Connor, T. H. (2006, December 15). Personal Equipment for Use in Handling Hazardous Drugs.
• PubChem. (n.d.). 5-Bromouracil.
• Echemi. (2019, July 15). 5-Bromo-2,4,6(1H,3H,5H)-pyrimidinetrione Safety Data Sheets.
• Thermo Fisher Scientific. (2025, September 22). SAFETY DATA SHEET.
• NI Infection Control Manual. (n.d.). Personal Protective Equipment.
• TCI Chemicals. (2025, January 29). SAFETY DATA SHEET.
• PubChem. (n.d.). 5-bromo-(214C)1H-pyrimidine-2,4-dione.
• Ali, A., et al. (n.d.). Bromine contamination and risk management in terrestrial and aquatic ecosystems. PMC.
• JHECHEM CO LTD. (n.d.). Buy 6-amino-5-bromo-1H-pyrimidine-2,4-dione. ECHEMI.
• Sigma-Aldrich. (n.d.). 5-bromo-2-((5-bromo-2-pyrimidinyl)dithio)pyrimidine.
• Benchchem. (2025). Proper Disposal of 2-Amino-5-bromo-4-methylpyridine: A Guide for Laboratory Professionals.
• Organic Syntheses Procedure. (n.d.). 5-Pyrimidinecarboxylic acid, 4-amino-2-mercapto-, ethyl ester.
• Royal Society of Chemistry. (2021, January 22). Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity.

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